3-methanesulfinylazetidine hydrochloride

• CAS: 2375268-69-0

Core Science & Biosynthesis

Introduction: The Strategic Value of the Azetidine Scaffold

An In-depth Technical Guide to the Synthesis of 3-Methanesulfinylazetidine Hydrochloride

In contemporary medicinal chemistry, the azetidine ring has emerged as a "privileged structure." This four-membered nitrogen-containing heterocycle offers a compelling balance of properties: it imparts three-dimensional character to molecules, improving their spatial orientation for target engagement, while possessing greater stability than the more strained aziridine ring[1]. Its incorporation into drug candidates can lead to significant improvements in physicochemical properties such as solubility and metabolic stability. 3-Methanesulfinylazetidine hydrochloride is a particularly valuable building block. The sulfoxide group at the 3-position is a chiral center and a hydrogen bond acceptor, providing a handle for precise molecular interactions. The hydrochloride salt form ensures the compound is a stable, crystalline solid, which is advantageous for handling, purification, and formulation.

This guide provides a comprehensive, field-proven pathway for the synthesis of 3-methanesulfinylazetidine hydrochloride, focusing on the underlying chemical principles, detailed experimental protocols, and the rationale behind key procedural choices.

Overall Synthetic Strategy

The most robust and widely adopted synthesis of 3-methanesulfinylazetidine hydrochloride proceeds via a multi-step sequence starting from a protected 3-hydroxyazetidine. The strategy hinges on three key transformations:

• Thioether Formation: Conversion of the hydroxyl group of a protected 3-hydroxyazetidine into a methylthioether.

• Selective Oxidation: Controlled oxidation of the resulting sulfide to the desired sulfoxide, critically avoiding over-oxidation to the sulfone.

• Deprotection and Salt Formation: Removal of the nitrogen protecting group and concurrent formation of the hydrochloride salt.

The use of a protecting group, typically the tert-butoxycarbonyl (Boc) group, is essential to prevent side reactions involving the azetidine nitrogen during the initial synthetic steps.

Caption: Overall synthetic pathway from N-Boc-3-hydroxyazetidine.

Part 1: Synthesis of the Key Intermediate, N-Boc-3-(methylthio)azetidine

The synthesis begins with the commercially available or readily synthesized N-Boc-3-hydroxyazetidine. The hydroxyl group is not a good leaving group for nucleophilic substitution; therefore, it must first be converted into a more reactive species, typically a mesylate or tosylate.

Step 1.1: Mesylation of N-Boc-3-hydroxyazetidine

The activation of the hydroxyl group is achieved by reaction with methanesulfonyl chloride (MsCl) in the presence of a non-nucleophilic base, such as triethylamine (TEA), to neutralize the HCl generated during the reaction.

Causality: The sulfonyl group of the mesylate is strongly electron-withdrawing, making the attached oxygen a superb leaving group and activating the C3 position of the azetidine ring for subsequent nucleophilic attack. Dichloromethane (DCM) is an excellent solvent choice due to its inertness and ability to dissolve the reactants. The reaction is performed at 0°C to control the exothermicity and prevent potential side reactions.

Step 1.2: Nucleophilic Substitution with Sodium Thiomethoxide

The mesylate intermediate is then reacted with sodium thiomethoxide (NaSMe). The thiomethoxide anion acts as a potent nucleophile, displacing the mesylate group via an SN2 reaction to form the desired thioether, N-Boc-3-(methylthio)azetidine.

Causality: Dimethylformamide (DMF) is a suitable polar aprotic solvent that effectively solvates the sodium cation, enhancing the nucleophilicity of the thiomethoxide anion. The reaction proceeds readily at room temperature.

Experimental Protocol: Synthesis of N-Boc-3-(methylthio)azetidine

• Mesylation:

  • To a solution of N-Boc-3-hydroxyazetidine (1.0 eq.) in anhydrous dichloromethane (DCM, ~0.5 M) in a round-bottom flask under a nitrogen atmosphere, add triethylamine (1.5 eq.).

  • Cool the mixture to 0°C in an ice bath.

  • Add methanesulfonyl chloride (1.2 eq.) dropwise, ensuring the internal temperature remains below 5°C.

  • Stir the reaction at 0°C for 1-2 hours, monitoring completion by TLC.

  • Upon completion, wash the reaction mixture sequentially with cold water, 1M HCl (aq), saturated NaHCO₃ (aq), and brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude mesylate, which is often used in the next step without further purification.

• Substitution:

  • Dissolve the crude N-Boc-3-(methylsulfonyloxy)azetidine (1.0 eq.) in anhydrous dimethylformamide (DMF, ~0.5 M).

  • Add sodium thiomethoxide (1.5 eq.) portion-wise at room temperature.

  • Stir the mixture at room temperature for 4-6 hours until TLC analysis indicates complete consumption of the starting material.

  • Quench the reaction by slowly adding water.

  • Extract the product with ethyl acetate (3x).

  • Combine the organic extracts and wash thoroughly with water and brine to remove residual DMF.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

  • Purify the crude product by flash column chromatography (silica gel, eluting with a hexane/ethyl acetate gradient) to afford N-Boc-3-(methylthio)azetidine as a pure compound.

Part 2: Selective Oxidation of the Thioether

The oxidation of a sulfide to a sulfoxide is a delicate process that requires careful selection of the oxidant and reaction conditions to prevent over-oxidation to the corresponding sulfone.[2]

Methodology: Hydrogen Peroxide in Acetic Acid

A highly effective and environmentally benign method for this transformation utilizes hydrogen peroxide as the oxidant in glacial acetic acid.[3] This system provides excellent selectivity for the sulfoxide.

Causality: Acetic acid acts as both a solvent and a catalyst, activating the hydrogen peroxide and facilitating the electrophilic attack of a peroxide oxygen on the electron-rich sulfur atom of the thioether. The reaction is typically run at room temperature, and careful control of the stoichiometry (using a slight excess of H₂O₂) is crucial to maximize the yield of the sulfoxide while minimizing sulfone formation.[2][3]

Caption: Experimental workflow for the selective oxidation step.

Experimental Protocol: Synthesis of N-Boc-3-methanesulfinylazetidine

• Dissolve N-Boc-3-(methylthio)azetidine (1.0 eq.) in glacial acetic acid (~1.0 M).

• To this solution, add 30% aqueous hydrogen peroxide (1.1-1.2 eq.) dropwise while stirring. An initial cooling in an ice bath may be used to control any initial exotherm.

• Allow the reaction mixture to warm to room temperature and stir for 12-24 hours.

• Monitor the reaction progress by TLC. The sulfoxide product will have a lower Rf value than the starting sulfide.

• Once the reaction is complete, carefully quench the mixture by slowly adding it to a cooled, saturated aqueous solution of sodium bicarbonate or by neutralizing with aqueous NaOH (e.g., 4M solution) until the pH is ~7-8.[3] Caution: This neutralization is exothermic.

• Extract the aqueous layer with dichloromethane or ethyl acetate (3x).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield N-Boc-3-methanesulfinylazetidine. The product is often of sufficient purity to proceed to the next step.

Part 3: Deprotection and Hydrochloride Salt Formation

The final step involves the removal of the acid-labile Boc protecting group and the formation of the stable hydrochloride salt. This is efficiently accomplished in a single step by treating the protected intermediate with a solution of hydrogen chloride.

Causality: The strong acidic conditions protonate the carbonyl oxygen of the Boc group, leading to its fragmentation into tert-butyl cation (which is trapped by solvent or forms isobutylene) and CO₂, liberating the free azetidine nitrogen. The free amine is then immediately protonated by the excess HCl in the medium to form the thermodynamically stable hydrochloride salt, which typically precipitates from non-polar organic solvents.

Experimental Protocol: Synthesis of 3-Methanesulfinylazetidine Hydrochloride

• Dissolve the crude or purified N-Boc-3-methanesulfinylazetidine (1.0 eq.) in a minimal amount of a suitable solvent such as ethyl acetate or methanol.

• To this solution, add a solution of HCl in 1,4-dioxane (e.g., 4M) or diethyl ether (e.g., 2M) (3-5 eq.) dropwise at 0°C.[1]

• Stir the mixture at room temperature for 2-4 hours. The formation of a white precipitate is typically observed.

• Monitor the deprotection by TLC until the starting material is no longer visible.

• Collect the white solid by filtration.

• Wash the solid with cold diethyl ether or the reaction solvent to remove any impurities.

• Dry the solid under vacuum to yield the final product, 3-methanesulfinylazetidine hydrochloride.

Data Summary

Step	Product	Starting Material	Key Reagents	Typical Yield
1.1 & 1.2	N-Boc-3-(methylthio)azetidine	N-Boc-3-hydroxyazetidine	MsCl, TEA, NaSMe	75-85% (over 2 steps)
2	N-Boc-3-methanesulfinylazetidine	N-Boc-3-(methylthio)azetidine	H₂O₂, Acetic Acid	90-98%[3]
3	3-Methanesulfinylazetidine HCl	N-Boc-3-methanesulfinylazetidine	HCl in Dioxane/Ether	>95%

Conclusion

The synthesis of 3-methanesulfinylazetidine hydrochloride is a well-established and scalable process. The pathway described herein, proceeding through a thioether intermediate followed by selective oxidation and deprotection, represents a reliable and efficient route. The critical step is the controlled oxidation of the sulfide, where the use of hydrogen peroxide in acetic acid offers an excellent balance of reactivity, selectivity, and environmental consideration. By understanding the chemical principles behind each transformation, researchers can effectively troubleshoot and optimize this synthesis to produce high-quality material for applications in drug discovery and development.

References

• Bott, T. M., & West, F. G. (2012). PREPARATION AND SYNTHETIC APPLICATIONS OF AZETIDINES. HETEROCYCLES, 84(1), 223.

• Sulfide Oxidation - ACS GCI Pharmaceutical Roundtable Reagent Guides. [Link]

• Ali, M. A., & Ismail, R. (2007). Effective Oxidation of Sulfides to Sulfoxides with Hydrogen Peroxide under Transition-Metal-Free Conditions. Molecularly Diversity Preservation International. [Link]

Sources

• 1. 3-Methylsulfonyl-azetidine HCl [benchchem.com]
• 2. Sulfide Oxidation - Wordpress [reagents.acsgcipr.org]
• 3. Effective Oxidation of Sulfides to Sulfoxides with Hydrogen Peroxide under Transition-Metal-Free Conditions [mdpi.com]

Azetidine Scaffolds in Modern Drug Discovery: A Mechanistic and Methodological Guide

For: Researchers, Scientists, and Drug Development Professionals

Abstract

The azetidine ring, a four-membered saturated heterocycle containing a nitrogen atom, has emerged as a privileged scaffold in medicinal chemistry. Its unique conformational properties, including inherent ring strain and the ability to serve as a versatile synthetic handle, allow for the precise three-dimensional positioning of substituents to optimize interactions with biological targets. This guide provides an in-depth exploration of the mechanisms of action of azetidine-containing compounds, detailing their roles as bioisosteres, conformational constraints, and key components of pharmacophores. We will dissect the experimental methodologies used to elucidate these mechanisms, from initial binding kinetics to complex cellular pathway analysis, offering a robust framework for drug discovery professionals.

The Azetidine Moiety: A Scaffold of Strategic Importance

The utility of the azetidine ring in drug design stems from its distinct structural and electronic properties. Unlike more flexible acyclic amines or larger ring systems, the inherent strain of the four-membered ring imparts a degree of rigidity. This pre-organizes the substituents on the ring into well-defined spatial vectors, which can lead to a significant increase in binding affinity and selectivity for a target protein.

Furthermore, the nitrogen atom can act as a hydrogen bond acceptor or, when protonated, a hydrogen bond donor. The substituents at the 1, 2, and 3-positions provide vectors for diversification, allowing medicinal chemists to explore the chemical space around a target's binding pocket with high precision. This has led to the successful incorporation of azetidine scaffolds into a wide array of therapeutic agents, targeting diverse protein classes from enzymes to G-protein coupled receptors (GPCRs).

Mechanisms of Action: How Azetidine Compounds Elicit Biological Effects

The mechanism of action of an azetidine-containing drug is intrinsically linked to its role within the molecule's pharmacophore. We can broadly categorize their contributions into several key mechanistic themes.

Azetidine as a Bioisosteric Replacement

Azetidine rings are often employed as bioisosteres for other cyclic and acyclic structures to improve physicochemical and pharmacokinetic properties. For instance, they can replace a gem-dimethyl group to reduce lipophilicity or substitute a pyrrolidine or piperidine ring to alter basicity and conformational flexibility.

• Case Study: Smoothened (SMO) Receptor Antagonists: In the development of inhibitors for the SMO receptor, a key component of the Hedgehog signaling pathway, azetidine-containing compounds have demonstrated potent activity. The azetidine moiety often serves to orient critical aromatic substituents into the binding pocket, mimicking the interactions of the endogenous ligand.

Conformational Constraint and Entropy Reduction

The rigid nature of the azetidine ring can lock a molecule into a bioactive conformation. By reducing the number of rotatable bonds, the entropic penalty of binding is minimized, which can lead to a substantial increase in binding affinity.

• Workflow for Assessing Conformational Constraint:

Figure 1: Workflow for evaluating the impact of azetidine-induced conformational constraint on binding affinity.

Direct Interaction with the Target Protein

The nitrogen atom of the azetidine ring can directly participate in crucial interactions within the binding site.

• Hydrogen Bonding: As a hydrogen bond acceptor, the lone pair of the nitrogen can interact with donor residues like tyrosine, serine, or threonine.

• Ionic Interactions: When protonated, the azetidinium cation can form salt bridges with acidic residues such as aspartate or glutamate.

A prime example is the mechanism of action of Ezetimibe , a cholesterol absorption inhibitor. Ezetimibe targets the Niemann-Pick C1-Like 1 (NPC1L1) protein. The azetidin-2-one (β-lactam) core of Ezetimibe is crucial for its activity, with the hydroxyl group on the azetidine ring forming a key hydrogen bond with the target protein.

Methodologies for Elucidating the Mechanism of Action

A multi-faceted approach is required to fully characterize the mechanism of action of a novel azetidine compound.

Target Identification and Validation

For novel compounds with an unknown mechanism, identifying the biological target is the first critical step.

• Affinity-Based Proteomics: This involves immobilizing the azetidine compound on a solid support to "pull down" its binding partners from a cell lysate. The captured proteins are then identified by mass spectrometry.

• Phenotypic Screening and Pathway Analysis: High-content imaging or other phenotypic assays can reveal the cellular consequences of compound treatment. This data can then be used to infer the affected signaling pathway and potential targets.

Quantifying Target Engagement and Binding Kinetics

Once a target is identified, it is essential to quantify the interaction between the compound and the protein.

• Surface Plasmon Resonance (SPR): Provides real-time kinetic data on the association (k_on) and dissociation (k_off) rates, from which the equilibrium dissociation constant (K_D) can be calculated.

• Isothermal Titration Calorimetry (ITC): Measures the heat change upon binding, providing a complete thermodynamic profile of the interaction (K_D, ΔH, and ΔS).

Table 1: Representative Binding Data for a Hypothetical Azetidine-based Kinase Inhibitor Series

Compound ID	Azetidine Substitution	K_D (nM) (SPR)	ΔH (kcal/mol) (ITC)	ΔS (cal/mol·deg)
AZ-001	3-phenyl	150	-8.5	5.2
AZ-002	3-(4-fluorophenyl)	25	-10.2	4.1
AZ-003	N-methyl	500	-6.1	7.8

Structural Biology: Visualizing the Binding Mode

Visualizing the compound bound to its target at atomic resolution provides the most definitive evidence of the mechanism of action.

• X-ray Crystallography: Requires the protein-ligand complex to be crystallized. The resulting electron density map reveals the precise orientation of the azetidine compound in the binding pocket and its interactions with specific amino acid residues.

• Cryogenic Electron Microscopy (Cryo-EM): Particularly useful for large protein complexes or membrane proteins that are difficult to crystallize.

Figure 2: A generalized workflow for determining the co-crystal structure of an azetidine compound with its target protein.

Cell-Based Functional Assays

Ultimately, the mechanistic understanding must be translated to a cellular context.

• Target-Specific Reporter Assays: If the target is an enzyme or a receptor, a reporter gene assay (e.g., luciferase) can be used to measure the downstream consequences of target modulation.

• Western Blotting: To measure changes in the phosphorylation state or expression level of downstream signaling proteins.

• Cell Viability and Proliferation Assays: To assess the overall cellular phenotype in response to the compound.

Experimental Protocol: Western Blotting to Assess Downstream Signaling

• Cell Culture and Treatment: Plate cells (e.g., a cancer cell line) at a density of 1x10^6 cells/well in a 6-well plate. Allow cells to adhere overnight. Treat with the azetidine compound at various concentrations (e.g., 0.1, 1, 10 µM) for a specified time (e.g., 24 hours). Include a vehicle control (e.g., DMSO).

• Lysis: Wash cells with ice-cold PBS. Add 100 µL of RIPA buffer supplemented with protease and phosphatase inhibitors to each well. Scrape the cells and transfer the lysate to a microcentrifuge tube. Incubate on ice for 30 minutes.

• Protein Quantification: Centrifuge the lysate at 14,000 rpm for 15 minutes at 4°C. Collect the supernatant. Determine the protein concentration using a BCA assay.

• Sample Preparation: Normalize the protein concentration for all samples. Add Laemmli sample buffer and boil at 95°C for 5 minutes.

• SDS-PAGE and Transfer: Load 20 µg of protein per lane onto a polyacrylamide gel. Run the gel to separate proteins by size. Transfer the proteins to a PVDF membrane.

• Immunoblotting: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour. Incubate with a primary antibody against the target downstream protein (e.g., p-ERK, total ERK) overnight at 4°C. Wash the membrane with TBST. Incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Wash the membrane with TBST. Add an enhanced chemiluminescence (ECL) substrate and visualize the protein bands using a chemiluminescence imaging system.

Conclusion and Future Perspectives

The azetidine scaffold continues to be a valuable tool in the arsenal of medicinal chemists. Its unique combination of conformational rigidity and synthetic tractability allows for the design of highly potent and selective drugs. A thorough understanding of the underlying mechanisms of action, elucidated through a combination of biophysical, structural, and cell-based assays, is paramount for the successful translation of these compounds into clinical candidates. As our understanding of protein structure and function deepens, and as synthetic methodologies for constructing substituted azetidines become more sophisticated, we can expect to see the continued emergence of innovative azetidine-containing therapeutics.

References

• Garcia-Calvo, M., et al. (2005). The target of ezetimibe is Niemann-Pick C1-Like 1 (NPC1L1). Proceedings of the National Academy of Sciences, 102(23), 8132-8137. [Link]

• Kwon, H. J., et al. (2020). Molecular basis of cholesterol absorption and its inhibition by ezetimibe. Nature Communications, 11(1), 3892. [Link]

3-Methanesulfinylazetidine Hydrochloride: A Chiral, sp³-Rich Building Block for Advanced Medicinal Chemistry

Introduction: The Strategic Value of 3-Methanesulfinylazetidine

The evolution of modern drug discovery has increasingly prioritized the incorporation of sp³-hybridized carbon fractions (Fsp³) to improve the physicochemical properties, solubility, and clinical success rates of small molecules—a concept widely known as "escaping from flatland". Within this paradigm, the azetidine ring has emerged as a premier bioisostere for larger, more metabolically susceptible rings like piperidine and morpholine.

However, functionalizing the azetidine core offers an additional vector for optimization. 3-methanesulfinylazetidine hydrochloride (also known as 3-(methylsulfinyl)azetidine hydrochloride) is a highly specialized building block that marries the conformational rigidity of a strained four-membered ring with the unique stereoelectronic properties of a sulfinyl group. This technical guide outlines the mechanistic rationale, physicochemical profiling, and self-validating protocols necessary for integrating this advanced scaffold into drug discovery workflows.

Physicochemical Profiling & Structural Dynamics

Understanding the inherent properties of 3-methanesulfinylazetidine hydrochloride is critical for its successful deployment in synthetic workflows.

Property	Value	Causality / Implication
Chemical Name	3-(Methylsulfinyl)azetidine hydrochloride	Standard IUPAC nomenclature.
CAS Number	1872043-87-2	Unique identifier for the core scaffold[1].
Molecular Formula	C₄H₁₀ClNOS	Represents the hydrochloride salt form.
Molecular Weight	155.64 g/mol	Low molecular weight, ideal for fragment-based drug design (FBDD).
Physical State	Solid (White to off-white powder)	Facilitates accurate weighing and long-term bench stability.
Key Structural Feature	Chiral Sulfoxide Center	Introduces a stereocenter at the sulfur atom, allowing for spatial probing of target binding pockets[2].

The Causality of the Hydrochloride Salt

Why is this building block predominantly supplied and utilized as a hydrochloride salt rather than a free base? The secondary amine of an unsubstituted azetidine is highly basic (pKa ~10.4). In its free base form, the molecule is notoriously hygroscopic and prone to auto-oxidation, where the sulfinyl group (S=O) can prematurely oxidize to a sulfonyl group (O=S=O) under atmospheric conditions. By isolating the compound as an HCl salt, the amine is protonated, rendering the molecule an inert, crystalline solid that resists oxidative degradation and ensures stoichiometric precision during assay preparation.

Stereochemical Implications in Drug Design

Unlike the planar, achiral sulfonyl group, the sulfinyl moiety possesses a lone pair of electrons on the sulfur atom, adopting a stable tetrahedral geometry. This creates a chiral center at the sulfur atom[2]. In medicinal chemistry, this chirality is highly prized. The sulfinyl oxygen acts as a potent, directional hydrogen-bond acceptor, while the methyl group can occupy small lipophilic pockets. By separating the enantiomers (Rs and Ss), medicinal chemists can probe the asymmetric microenvironments of target proteins, often observing significant differences in target affinity and off-target selectivity between the two epimers.

Mechanistic Reactivity & Synthetic Utility

The synthetic utility of 3-methanesulfinylazetidine hinges on the nucleophilicity of its secondary amine. However, the electron-withdrawing nature of the adjacent 3-methanesulfinyl group exerts a strong inductive effect (-I), subtly reducing the nucleophilicity of the nitrogen compared to an unsubstituted azetidine. Consequently, reactions such as Nucleophilic Aromatic Substitution (SNAr) or Buchwald-Hartwig cross-couplings require optimized conditions, specifically regarding base selection and thermal activation.

Workflow of 3-methanesulfinylazetidine HCl in an SNAr reaction.

Experimental Protocols: Self-Validating Workflows

As a Senior Application Scientist, I emphasize that protocols must be self-validating—meaning the success of step n is visually or analytically confirmed before proceeding to step n+1. Below are the optimized methodologies for incorporating this building block.

Protocol 1: Nucleophilic Aromatic Substitution (SNAr)

This protocol details the coupling of 3-methanesulfinylazetidine with a generic heteroaryl chloride (e.g., 2-chloropyrimidine).

Step-by-Step Methodology:

• Salt Neutralization (In Situ): Suspend 3-methanesulfinylazetidine hydrochloride (1.0 eq, 1.0 mmol) in anhydrous N,N-Dimethylformamide (DMF) (5.0 mL) under an inert nitrogen atmosphere.

  • Causality: Anhydrous DMF is critical. Trace water at elevated temperatures will outcompete the deactivated azetidine, leading to the irreversible hydrolysis of the heteroaryl chloride.

• Base Addition: Cool the suspension to 0 °C using an ice bath. Add N,N-Diisopropylethylamine (DIPEA) (3.0 eq, 3.0 mmol) dropwise over 5 minutes.

  • Causality: The stoichiometry here is non-negotiable. The 1st equivalent neutralizes the HCl salt to liberate the free nucleophile. The 2nd equivalent neutralizes the HCl generated during the SNAr reaction. The 3rd equivalent acts as a kinetic buffer to maintain a basic pH throughout the reaction. Cooling prevents the exothermic degradation of the newly liberated free base.

• Electrophile Introduction: Add the heteroaryl chloride (1.1 eq, 1.1 mmol) to the reaction mixture in one portion.

• Thermal Activation: Remove the ice bath and heat the reaction to 80 °C for 12 hours.

  • Causality: Due to the electron-withdrawing sulfinyl group, ambient temperature is insufficient to overcome the activation energy barrier for the SNAr transition state.

• Reaction Monitoring & Workup: Monitor by LC-MS. Upon completion, quench the reaction by pouring it into ice-cold water (20 mL). Extract with Ethyl Acetate (3 x 15 mL). Wash the combined organic layers with 5% aqueous LiCl (to remove residual DMF), dry over Na₂SO₄, and concentrate in vacuo.

Protocol 2: Amide Coupling (HATU-Mediated)

For synthesizing amides, traditional carbodiimides (like EDC) often fail due to the reduced nucleophilicity of the sulfinylazetidine. A uronium-based coupling agent like HATU is required.

Step-by-Step Methodology:

• Pre-Activation: In a dry vial, dissolve the target carboxylic acid (1.0 eq, 1.0 mmol) in anhydrous DMF (4.0 mL). Add HATU (1.2 eq, 1.2 mmol) and DIPEA (2.0 eq, 2.0 mmol). Stir at room temperature for 15 minutes.

  • Causality: Pre-activation forms the highly reactive OAt-ester intermediate. Doing this before adding the amine prevents the azetidine from reacting directly with HATU to form a dead-end guanidinium byproduct.

• Amine Preparation: In a separate vial, dissolve 3-methanesulfinylazetidine hydrochloride (1.2 eq, 1.2 mmol) and DIPEA (1.2 eq, 1.2 mmol) in DMF (1.0 mL) to liberate the free base.

• Coupling: Transfer the neutralized amine solution dropwise to the pre-activated acid solution. Stir at room temperature for 4 hours.

• Workup: Dilute with saturated aqueous NaHCO₃ (10 mL) and extract with Dichloromethane (3 x 10 mL). Dry over MgSO₄ and concentrate for subsequent purification.

References

• Title: Modern Stereoselective Synthesis of Chiral Sulfinyl Compounds Source: NIH PubMed Central (PMC) URL: [Link]

Sources

• 1. chemscene.com [chemscene.com]
• 2. Modern Stereoselective Synthesis of Chiral Sulfinyl Compounds - PMC [pmc.ncbi.nlm.nih.gov]

literature review of 3-methanesulfinylazetidine hydrochloride

Literature Review and Technical Guide: 3-Methanesulfinylazetidine Hydrochloride in Modern Drug Discovery

Executive Summary

The compound 3-methanesulfinylazetidine hydrochloride (CAS: 1872043-87-2) has emerged as a highly specialized, conformationally restricted building block in contemporary medicinal chemistry[1][2]. By combining the structural rigidity of a four-membered azetidine ring with the high polarity of a methanesulfinyl (sulfoxide) group, this molecule allows drug developers to fine-tune the physicochemical and pharmacokinetic properties of active pharmaceutical ingredients (APIs). This technical guide provides an in-depth analysis of its structural rationale, validated synthetic protocols, and mechanistic applications in targeted therapies.

Structural Rationale & Physicochemical Profiling

The integration of 3-methanesulfinylazetidine into a drug scaffold is driven by precise structural causality:

• Azetidine Ring (Conformational Restriction): Unlike flexible acyclic amines or larger piperidine rings, azetidine reduces the lipophilicity (logP) of the parent drug while increasing the fraction of sp3-hybridized carbons ( Fsp3​ ). This provides a rigid vector, forcing attached pharmacophores into a specific geometry that tightly fits into target protein binding pockets.

• Methanesulfinyl Group (Polarity & H-Bonding): The sulfoxide moiety is a potent hydrogen bond acceptor (HBA) but not a donor, which significantly improves aqueous solubility without violating Lipinski’s rules. Furthermore, the sulfur atom is stereogenic, offering the potential to exploit chiral interactions within asymmetric enzyme clefts.

• Hydrochloride Salt Formulation: Free azetidines are often volatile, basic, and prone to oxidative degradation. Formulating the compound as a hydrochloride salt yields a stable, crystalline solid that ensures batch-to-batch reproducibility, ease of handling, and extended shelf life[3][4].

Table 1: Physicochemical Data Summary

Property	Value
Chemical Name	3-Methanesulfinylazetidine hydrochloride
CAS Registry Number	1872043-87-2
Molecular Formula	C4​H10​ClNOS
Molecular Weight	155.65 g/mol
Physical State	Solid (Crystalline powder)
Core Moieties	Azetidine ring, Sulfoxide group
Key Functionality	Conformationally restricted H-bond acceptor

Synthetic Methodologies & Self-Validating Protocols

The synthesis of 3-methanesulfinylazetidine hydrochloride requires precise control over oxidation states and protecting group chemistry. Below are the field-proven, step-by-step methodologies designed as self-validating systems.

Protocol 1: Controlled Oxidation of Thioether to Sulfoxide

Objective: Convert 1-Boc-3-(methylthio)azetidine to 1-Boc-3-(methanesulfinyl)azetidine without over-oxidation to the sulfone.

• Dissolve 1-Boc-3-(methylthio)azetidine in glacial acetic acid (AcOH) and cool the reaction vessel to 0°C using an ice bath.

• Add 1.05 equivalents of 30% aqueous hydrogen peroxide ( H2​O2​ ) dropwise over 15 minutes.

• Remove the ice bath and allow the reaction to stir at room temperature (RT) for 16 hours.

• Quench the reaction with a saturated aqueous solution of sodium thiosulfate ( Na2​S2​O3​ ).

Causality & Self-Validation: The use of strictly controlled stoichiometry (1.05 eq of H2​O2​ ) and an initial temperature of 0°C prevents the highly exothermic over-oxidation of the sulfoxide to a sulfone. Acetic acid acts as both a solvent and a mild acid catalyst to facilitate the oxidation[5]. This protocol is a self-validating system : the reaction progress is monitored via LC-MS. A successful transformation is confirmed by the disappearance of the starting material mass and the emergence of a single peak with a mass shift of exactly +16 Da (sulfoxide). The appearance of a +32 Da mass indicates a failure in temperature control (sulfone formation). The sodium thiosulfate quench provides a visual validation by neutralizing residual peroxide, often accompanied by the cessation of micro-bubbling.

Protocol 2: Acidic Deprotection to Yield the Hydrochloride Salt

Objective: Cleave the Boc protecting group to yield the target hydrochloride salt.

• Dissolve the purified 1-Boc-3-(methanesulfinyl)azetidine in anhydrous diethyl ether or dichloromethane.

• Introduce 4.0 M anhydrous HCl in 1,4-dioxane (5 equivalents) at 0°C under a nitrogen atmosphere.

• Stir the mixture at RT for 2-4 hours.

• Filter the resulting white precipitate under vacuum, wash with cold anhydrous ether, and dry under high vacuum.

Causality & Self-Validation: Anhydrous conditions are critical; the presence of water would lead to the formation of a highly hygroscopic free base or cause side reactions. The choice of 1,4-dioxane/ether leverages Le Chatelier's principle. Because the resulting hydrochloride salt is highly polar and insoluble in these ethereal solvents, it crashes out of solution. This creates a self-validating visual cue : the transition from a clear solution to a dense white suspension confirms the successful cleavage of the Boc group.

Step-by-step synthetic workflow for 3-methanesulfinylazetidine hydrochloride.

Mechanistic Roles in Target-Specific Drug Design

The 3-methanesulfinylazetidine motif has been successfully integrated into several advanced pharmacological scaffolds. Its primary role is to act as a highly polar, structurally rigid anchor within complex protein binding domains.

GPR119 Modulators (Metabolic Disorders)

In the development of therapeutics for diabetes and obesity, azetidine compounds are utilized as potent G-protein coupled receptor 119 (GPR119) modulators ()[5]. The 3-methanesulfinylazetidine moiety is typically coupled to pyrimidine scaffolds. The sulfoxide group acts as a critical hydrogen bond acceptor within the GPR119 binding pocket, enhancing receptor agonism while maintaining a low lipophilicity profile to prevent off-target toxicity and improve oral bioavailability[5].

JAK Inhibitors (Inflammation & Oncology)

For the treatment of inflammatory diseases and cancer, azetidine derivatives serve as potent Janus kinase (JAK) inhibitors ()[6]. The azetidine ring provides a compact vector that directs the methanesulfinyl group deep into the ATP-binding cleft of the kinase domain. This competitive binding prevents ATP from phosphorylating the kinase, thereby halting the downstream activation of STAT proteins and subsequent oncogenic or inflammatory gene transcription[6].

Mechanism of action for azetidine-derived JAK inhibitors in the JAK-STAT pathway.

Menin-MLL1 & HER2 Inhibitors

Beyond GPR119 and JAK, this building block is critical in disrupting the Menin-MLL1 protein-protein interaction—a key epigenetic target in acute leukemias ()[7]. The incorporation of the methylsulfinyl group improves the aqueous solubility of these large spirocycles and provides necessary polar contacts within the ~5000 ų central cavity of menin[7]. Similarly, substituted pyrimido-pyrimidines utilizing azetidine and methanesulfinyl functionalities act as highly selective HER2 inhibitors, shutting down oncogenic signaling in breast cancer models ()[8].

Conclusion

3-Methanesulfinylazetidine hydrochloride represents a triumph of modern fragment-based drug design. By combining the conformational rigidity of the azetidine ring with the tunable polarity and hydrogen-bonding capacity of the sulfoxide group, it solves complex pharmacokinetic challenges (such as poor solubility and high logP) that plague traditional acyclic amines. As demonstrated across multiple therapeutic areas—from metabolic modulators to targeted kinase inhibitors—this compound is an indispensable tool for the contemporary medicinal chemist.

References

• Azetidine compounds as GPR119 modulators for the treatment of diabetes, obesity, dyslipidemia and related disorders.
• Azetidine and cyclobutane derivatives as JAK inhibitors.
• Spiro condensed azetidine derivatives as inhibitors of the menin-mml1 interaction.
• Substituted pyrimido[5,4-d]pyrimidines as HER2 inhibitors.

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• 1. 1872043-87-2|3-(Methylsulfinyl)azetidine|BLD Pharm [bldpharm.com]
• 2. chemscene.com [chemscene.com]
• 3. 1872043-87-2 3-Methylsulfinylazetidine;hydrochloride AKSci 9250EL [aksci.com]
• 4. 1872043-87-2 3-Methylsulfinylazetidine;hydrochloride AKSci 9250EL [aksci.com]
• 5. US10392366B2 - Azetidine compounds as GPR119 modulators for the treatment of diabetes, obesity, dyslipidemia and related disorders - Google Patents [patents.google.com]
• 6. US8158616B2 - Azetidine and cyclobutane derivatives as JAK inhibitors - Google Patents [patents.google.com]
• 7. WO2017207387A1 - Spiro condensed azetidine derivatives as inhibitors of the menin-mml1 interaction - Google Patents [patents.google.com]
• 8. US11608343B2 - Substituted pyrimido[5,4-d]pyrimidines as HER2 inhibitors - Google Patents [patents.google.com]

Protocols & Analytical Methods

Application Notes and Protocols for the Scale-Up Synthesis of 3-Methanesulfinylazetidine Derivatives

Abstract: The azetidine ring is a privileged scaffold in modern medicinal chemistry, valued for its ability to impart favorable physicochemical properties such as improved solubility and metabolic stability.[1][2] Specifically, 3-methanesulfinylazetidine derivatives serve as crucial chiral building blocks in the synthesis of various pharmacologically active agents. This document provides a detailed guide for the scale-up synthesis of these valuable intermediates, focusing on robust synthetic strategies, critical process controls for the key sulfoxidation step, and scalable purification techniques. The protocols and insights presented herein are intended for researchers, scientists, and drug development professionals engaged in process chemistry and active pharmaceutical ingredient (API) manufacturing.

Strategic Overview: Pathways to 3-Methanesulfinylazetidine

The successful scale-up of any chemical process begins with a sound strategic choice of the synthetic route.[3] For 3-methanesulfinylazetidine derivatives, two primary retrosynthetic approaches are considered, each with distinct advantages and challenges in a large-scale production environment.

Strategy A: Sequential Functionalization of a Pre-formed Azetidine Core

This is the most common and often more flexible approach. It involves the initial synthesis of a stable, protected 3-functionalized azetidine, followed by the introduction of the methylthio group and subsequent oxidation.

• Rationale: This strategy allows for the optimization of each synthetic step independently. Starting materials, such as N-protected 3-hydroxyazetidine or 3-oxoazetidine, are commercially available or accessible through established multi-gram scale syntheses.[4][5] This modularity is advantageous for process development and troubleshooting.

Strategy B: Ring Formation with Pre-installed Thioether

This more convergent strategy involves constructing the azetidine ring from an acyclic precursor that already contains the methylthio moiety.

For the purposes of this guide, we will focus on Strategy A , as it generally offers greater process robustness and control, which are paramount for scale-up.

Table 1: Comparison of Synthetic Strategies for Scale-Up

Parameter	Strategy A: Sequential Functionalization	Strategy B: Convergent Ring Formation
Starting Materials	Readily available, lower cost (e.g., N-Boc-azetidin-3-one)	Complex, often require custom synthesis
Process Control	Modular; easier to control individual steps	More complex; potential for competing side reactions during cyclization
Flexibility	High; allows for diversification from a common intermediate	Low; route is specific to the target
Overall Steps	Typically longer linear sequence	Potentially shorter
Scalability Risk	Lower; based on more established transformations	Higher; requires significant process development

Experimental Protocols: A Scalable Route

The following protocols detail a robust, multi-kilogram scale synthesis of a protected 3-methanesulfinylazetidine, starting from N-Boc-azetidin-3-one.

Workflow Overview

The overall synthetic workflow is depicted below, outlining the transformation from the starting ketone to the target sulfoxide.

Caption: Overall synthetic workflow from N-Boc-azetidin-3-one.

Protocol 2.1: Synthesis of N-Boc-3-(methylthio)azetidine (Precursor)

This two-step sequence first converts the ketone to an amine, which is then transformed into the corresponding thioether.

Step 1: Reductive Amination

• Reactor Setup: Charge a suitable jacketed glass reactor with N-Boc-azetidin-3-one (1.00 kg, 5.84 mol) and methanol (10 L).

• Ammonia Addition: Cool the solution to 0-5 °C and bubble anhydrous ammonia gas through the solution for 1-2 hours, or until saturation is confirmed by in-process control (IPC).

• Reduction: Slowly add sodium triacetoxyborohydride (1.86 kg, 8.76 mol, 1.5 equiv) in portions over 2-3 hours, ensuring the internal temperature does not exceed 15 °C.

• Reaction Monitoring: Stir the reaction at 10-15 °C for 12-18 hours. Monitor the reaction for completion by HPLC or TLC.

• Work-up: Concentrate the reaction mixture under reduced pressure. Add water (10 L) and 2M sodium hydroxide solution until the pH is >12.

• Extraction: Extract the aqueous layer with dichloromethane (3 x 8 L). Combine the organic layers, wash with brine (5 L), and dry over anhydrous sodium sulfate.

• Isolation: Filter and concentrate the organic phase under reduced pressure to yield N-Boc-3-aminoazetidine as a crude oil, which is used directly in the next step.

Step 2: Diazotization and Thiolation

• Diazotization: Dissolve the crude N-Boc-3-aminoazetidine from the previous step in 6M hydrochloric acid (8 L) at 0-5 °C. Add a solution of sodium nitrite (444 g, 6.42 mol, 1.1 equiv) in water (2 L) dropwise, maintaining the temperature below 5 °C. Stir for 1 hour.

• Thiolation: In a separate reactor, prepare a solution of sodium thiomethoxide (534 g, 7.60 mol, 1.3 equiv) in water (5 L) and cool to 0-5 °C.

• Addition: Slowly add the diazonium salt solution to the sodium thiomethoxide solution, controlling the addition rate to maintain the temperature below 10 °C. Vigorous gas evolution (N2) will occur.

• Reaction Completion: Allow the mixture to warm to room temperature and stir for 4-6 hours.

• Work-up and Purification: Extract the mixture with ethyl acetate (3 x 8 L). Wash the combined organic layers with water and brine, then dry over anhydrous sodium sulfate. Concentrate under reduced pressure. The crude product can often be purified by vacuum distillation or crystallization from a hexane/ethyl acetate mixture to yield N-Boc-3-(methylthio)azetidine.

The Critical Step: Scale-Up of Selective Sulfoxidation

The oxidation of a sulfide to a sulfoxide is a highly exothermic reaction that requires stringent control to ensure safety and prevent over-oxidation to the corresponding sulfone.[6] Hydrogen peroxide in an acidic medium is an effective and environmentally benign ("green") oxidant for this transformation.[7]

Safety and Process Control Considerations

• Thermal Hazard: The oxidation is highly exothermic. A thermal runaway can occur if the oxidant is added too quickly or if cooling is insufficient.[6] All scale-up operations must be preceded by a thorough safety assessment, including reaction calorimetry.

• Controlled Dosing: The oxidant must be added slowly and sub-surface to a well-stirred solution to ensure rapid dilution and heat dissipation.

• Temperature Monitoring: Continuous monitoring of the internal reaction temperature is critical. An automated shutdown protocol linked to a temperature spike is highly recommended for large-scale production.

• Over-oxidation: The primary impurity is the sulfone. Its formation is favored by excess oxidant, higher temperatures, and prolonged reaction times. Precise control over stoichiometry and reaction monitoring is essential.[7]

Caption: Key sulfoxidation step and the competing over-oxidation side reaction.

Protocol 3.1: Selective Oxidation to N-Boc-3-(methanesulfinyl)azetidine

• Reactor Setup: Charge the reactor with N-Boc-3-(methylthio)azetidine (1.00 kg, 4.60 mol) and glacial acetic acid (8 L). Cool the solution to 10-15 °C.

• Oxidant Addition: Add 30% hydrogen peroxide (493 g, 4.83 mol, 1.05 equiv) dropwise via a dosing pump over a period of 4-6 hours. Crucially, ensure the internal temperature does not exceed 20 °C throughout the addition.

• Reaction Monitoring: Monitor the reaction progress closely using HPLC. The goal is to achieve >98% conversion of the starting material while keeping the formation of the sulfone impurity to <2%.

• Quenching: Once the reaction is complete, cool the mixture to 10 °C and slowly add a solution of sodium sulfite (Na2SO3) until a negative peroxide test (e.g., using starch-iodide paper) is obtained. This step neutralizes any excess peroxide.

• Work-up and Isolation: Carefully neutralize the acetic acid by adding a saturated solution of sodium bicarbonate. This will cause significant CO2 evolution. Extract the product with ethyl acetate (3 x 8 L).

• Purification: Wash the combined organic layers with water and brine. Dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude sulfoxide is typically a solid and can be purified by recrystallization from a suitable solvent system, such as ethyl acetate/heptane.

Table 2: Typical Process Parameters and Expected Results

Parameter	Value	Rationale
Starting Material	N-Boc-3-(methylthio)azetidine	-
Oxidant	30% Hydrogen Peroxide	Green, effective oxidant; water is the only by-product.[7]
Equivalents of H2O2	1.05 - 1.10	A slight excess ensures full conversion but minimizes over-oxidation risk.
Solvent	Glacial Acetic Acid	Promotes the oxidation and keeps materials in solution.
Temperature	15-20 °C	Balances reaction rate with selectivity and safety. Higher temps increase sulfone formation.
Addition Time	4-6 hours	Critical for controlling the exotherm.
Typical Yield	85-95%	-
Typical Purity (post-recrystallization)	>99.0% (by HPLC)	-
Key Impurity	N-Boc-3-(methanesulfonyl)azetidine	<0.5%

Analytical Characterization

Rigorous analytical control is essential to ensure the quality and consistency of the final product and intermediates.

• High-Performance Liquid Chromatography (HPLC): The primary technique for assessing purity, monitoring reaction progress, and quantifying impurities like the corresponding sulfone. A reverse-phase C18 column with a water/acetonitrile gradient is typically effective.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Used for structural confirmation of intermediates and the final product. Key signals include the chemical shifts of the azetidine ring protons and the methyl group attached to the sulfur, which will differ between the sulfide, sulfoxide, and sulfone.[8]

• Mass Spectrometry (MS): Confirms the molecular weight of the product and helps identify any unknown impurities.[8]

• Fourier-Transform Infrared (FTIR) Spectroscopy: Useful for identifying key functional groups. The S=O stretch of the sulfoxide typically appears as a strong absorption band around 1030-1070 cm⁻¹.[9]

Conclusion

The scale-up synthesis of 3-methanesulfinylazetidine derivatives is a challenging yet achievable process. The recommended strategy of sequential functionalization provides a robust and controllable manufacturing route. Success hinges on a deep understanding of the process hazards, particularly the exothermicity of the sulfoxidation step. By implementing stringent temperature controls, controlled dosing of reagents, and real-time process monitoring, high-quality 3-methanesulfinylazetidine can be produced safely and efficiently on a large scale, providing a reliable supply of this critical building block for drug development programs.

References

• Recent Advances in the Synthesis and Reactivity of Azetidines: Strain-Driven Character of the Four-Membered Heterocycle. Royal Society of Chemistry.
• Specific Solvent Issues / Safety Issues with Sulphide Oxidations. Organic Process Research & Development.
• How to purify a sulfone and sulfide sulfoxide without a column?
• Synthesis of azetidine derivatives.
• Reduction of Sulfoxides in Multigram Scale, an Alternative to the Use of Chlorin
• Synthesis and Profiling of a Diverse Collection of Azetidine-Based Scaffolds for the Development of CNS-Focused Lead-Like Libraries. PMC.
• New Strategies for the Synthesis of 1- and 2-Azetines and Their Applications as Value-Added Building Blocks. PMC.
• Efficient Synthesis of Azetidine Through N-Trityl- or N- Dimethoxytritylazetidines Starting from 3-Amino-1-propanol or 3- Halopropylamine Hydrohalides.
• Challenges of scaling up chemical processes (based on real life experiences). AIChE.
• 6 key challenges when scaling up sustainable chemical processes. CPI.
• Surface-Mediated Reactions. 8. Oxidation of Sulfides and Sulfoxides with tert-Butyl Hydroperoxide and OXONE. Journal of the American Chemical Society.
• What are issues/things to consider when scaling up reactions
• Recent progress in synthesis of 3-functionalized azetidines.
• Effective Oxidation of Sulfides to Sulfoxides with Hydrogen Peroxide under Transition-Metal-Free Conditions. PMC.
• A green and facile synthesis of an industrially important quaternary heterocyclic intermedi
• Azetidine synthesis by La(OTf)3-catalyzed intramolecular regioselective aminolysis of cis-3,4-epoxy amines. Frontiers.
• Application of Different Analytical Methods for Characterization of Pharmaceutical Materials. Journal of Applied Polymer Science.
• ENANTIOSELECTIVE OXIDATION OF AN ALKYL ARYL SULFIDE: SYNTHESIS OF (S)-(-)-METHYL P-BROMOPHENYL SULFOXIDE. Organic Syntheses.
• Analytical characterization of three trifluoromethyl-substituted methcathinone isomers. Journal of Pharmaceutical and Biomedical Analysis.

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• 2. New Strategies for the Synthesis of 1- and 2-Azetines and Their Applications as Value-Added Building Blocks - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Challenges of scaling up chemical processes (based on real life experiences) - American Chemical Society [acs.digitellinc.com]
• 4. Synthesis and Profiling of a Diverse Collection of Azetidine-Based Scaffolds for the Development of CNS-Focused Lead-Like Libraries - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Specific Solvent Issues / Safety Issues with Sulphide Oxidations - Wordpress [reagents.acsgcipr.org]
• 7. Effective Oxidation of Sulfides to Sulfoxides with Hydrogen Peroxide under Transition-Metal-Free Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Analytical characterization of three trifluoromethyl-substituted methcathinone isomers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

Application Note: Analytical Methods for Monitoring Azetidine Reactions

Target Audience: Researchers, Analytical Scientists, and Drug Development Professionals Document Type: Technical Guide & Validated Protocols

Executive Summary & Mechanistic Context

As a Senior Application Scientist, I approach the analytical monitoring of azetidine reactions not merely as a tracking exercise, but as a mechanistic validation. The four-membered azetidine ring possesses significant ring strain (~26 kcal/mol). While thermodynamically stable enough to serve as a prominent structural scaffold in CNS-focused lead libraries 1, it is kinetically susceptible to ring-opening under specific analytical conditions.

Whether you are monitoring an intramolecular cyclization, an electrocatalytic allylic hydroamination 2, or a Lewis acid-catalyzed ring-opening 3, the analytical method itself must not induce artifactual degradation.

The Causality of Analytical Artifacts: The basicity of the azetidine nitrogen is a critical variable. If the nitrogen is protonated (e.g., by acidic mobile phases in HPLC), it becomes highly activated towards intramolecular nucleophilic attack or solvent-mediated decomposition 3. Therefore, standard 0.1% Trifluoroacetic Acid (TFA) methods often result in false-negative yields. Similarly, thermal stress during Gas Chromatography (GC) can trigger ring-opening if the secondary amine is left unprotected, necessitating derivatization 4.

Multi-Modal Analytical Strategy

To establish a self-validating system, a multi-modal approach combining LC-MS, GC-MS, and NMR is required. The following workflow illustrates the decision matrix for monitoring these reactions.

Multi-modal analytical workflow for monitoring azetidine synthesis and kinetics.

Quantitative Data: Modality Comparison

The following table summarizes the quantitative parameters and strategic mitigations for each analytical modality when applied to azetidine chemistry.

Analytical Modality	Target Analyte Profile	Key Limitation / Challenge	Mitigation Strategy	Primary Application
HPLC-DAD / LC-MS	UV-active azetidines, polar intermediates	Acid-catalyzed ring-opening in mobile phase	Use buffered mobile phases (pH 7.4–8.0), avoid 0.1% TFA	Real-time kinetic monitoring, purity assessment
GC-MS	Volatile, low-chromophore azetidines	Thermal degradation in injection port	Pre-column derivatization (e.g., BSTFA)	Quantification of aliphatic azetidines
¹H / ¹³C NMR	Stereoisomers, ring-expansion products	Lower sensitivity, overlapping solvent peaks	Solvent suppression, use of high-field magnets (≥500 MHz)	Structural elucidation, mechanistic tracking

Validated Experimental Protocols

Protocol A: Real-Time Kinetic Monitoring via HPLC-DAD/LC-MS

This protocol is designed to track the kinetics of azetidine formation without inducing on-column degradation.

• Sampling: Withdraw 10 µL of the reaction mixture at predefined kinetic intervals (e.g., 5, 15, 30, 60 minutes).

• Quenching (Causality Check): Immediately transfer the aliquot into a vial containing 990 µL of a quenching solution (saturated aqueous NaHCO₃ mixed 1:1 with cold acetonitrile).

  • Causality: Azetidines are highly susceptible to acid-catalyzed decomposition. Neutralizing any acidic byproducts or Lewis acid catalysts prevents artifactual ring-opening post-sampling [[3]]().

• Filtration: Pass the quenched sample through a 0.22 µm PTFE syringe filter to remove precipitated salts.

• Chromatographic Separation: Inject 2 µL onto a C18 column (e.g., 50 mm × 2.1 mm, 1.7 µm). Use a mobile phase of Water (10 mM Ammonium Acetate, pH 7.4) and Acetonitrile.

  • Causality: Avoiding standard acidic additives like Formic Acid ensures the basic azetidine nitrogen is not protonated, which would otherwise activate the ring toward nucleophilic attack by the mobile phase.

• System Suitability & Self-Validation: Run a known standard of the target azetidine before the kinetic study. If the standard shows a single peak with >98% purity, the mobile phase pH is validated. If multiple peaks appear, increase the buffer pH to 8.0.

Protocol B: GC-MS Analysis of Low-Chromophore Azetidines

For azetidines lacking a strong UV chromophore (e.g., 2-(3-Chlorophenyl)azetidine), GC-MS is preferred but requires thermal stabilization 4.

• Extraction: Extract the azetidine reaction mixture into a non-polar solvent (e.g., hexane).

• Derivatization (Causality Check): Add 50 µL of BSTFA (N,O-Bis(trimethylsilyl)trifluoroacetamide) to 100 µL of the organic extract. Heat at 60 °C for 30 minutes.

  • Causality: Free secondary azetidines can thermally decompose at the 250 °C injection port temperatures. Silylation of the amine reduces polarity and thermally stabilizes the strained ring, preventing artifactual ring-opening during volatilization [[4]]().

• Injection: Inject 1 µL into the GC-MS (split ratio 10:1) using a non-polar capillary column (e.g., DB-5ms, 30 m x 0.25 mm i.d.).

• Thermal Program: Set the initial oven temperature to 80 °C (hold 2 min), then ramp at 15 °C/min to 280 °C.

• System Suitability & Self-Validation: Monitor via Selected Ion Monitoring (SIM). The absence of early-eluting degradation fragments confirms complete derivatization.

Protocol C: Structural Confirmation via ¹H / ¹³C NMR

During the synthesis of azetidines, competing pathways can lead to ring expansion, forming thermodynamically favored pyrrolidines 5. NMR is the definitive method to distinguish these structural isomers.

• Preparation: Concentrate the purified or crude reaction aliquot under reduced pressure. Crucial: Keep the water bath temperature < 30 °C to avoid thermal stress on iodo-azetidine intermediates, which are known to be thermally unstable 5.

• Solvation: Dissolve the residue in 600 µL of CDCl₃ or DMSO-d₆.

• Acquisition: Acquire ¹H NMR (≥500 MHz) and ¹³C NMR spectra.

• Analysis (Causality Check): Monitor the distinct multiplet shifts of the azetidine ring protons (typically 3.5–4.5 ppm).

  • Causality: The rigid, puckered conformation of the 4-membered ring yields complex multiplets. A shift toward simpler coupling constants and a change in the chemical shift of the α-carbons in ¹³C NMR indicates a ring expansion to a pyrrolidine 5.

• System Suitability & Self-Validation: Verify the absence of broad resonances in the ¹H NMR spectra, which indicate incomplete consumption of starting materials or dynamic exchange processes of unstable intermediates (e.g., aziridinium salts) 5.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. etheses.bham.ac.uk [etheses.bham.ac.uk]

use of 3-methanesulfinylazetidine in PROTAC linker design

Application Notes & Protocols

Topic: Strategic Use of 3-Methanesulfinylazetidine in PROTAC Linker Design for Enhanced Drug-like Properties

Audience: Researchers, scientists, and drug development professionals in the field of targeted protein degradation.

I. Introduction: The Linker as the Linchpin of PROTAC Efficacy

Proteolysis-Targeting Chimeras (PROTACs) have revolutionized therapeutic development by enabling the targeted degradation of disease-causing proteins.[1][2] These heterobifunctional molecules co-opt the cell's native ubiquitin-proteasome system (UPS) by acting as a molecular bridge between a target protein of interest (POI) and an E3 ubiquitin ligase.[3][4] This induced proximity facilitates the ubiquitination of the POI, marking it for destruction by the 26S proteasome.[3] A PROTAC's architecture consists of three components: a "warhead" that binds the POI, an "anchor" that recruits the E3 ligase, and a chemical linker that connects them.[5][6][7]

While the warhead and anchor provide specificity, the linker is a critical determinant of the PROTAC's overall performance. Its length, rigidity, and chemical composition profoundly influence the formation and stability of the productive ternary complex (POI-PROTAC-E3 ligase), which is the cornerstone of effective protein degradation.[8][9] Furthermore, the linker significantly impacts the molecule's physicochemical properties, such as solubility, cell permeability, and metabolic stability—key factors in developing a viable therapeutic agent.[10] Many PROTACs, due to their high molecular weight and often lipophilic nature, fall into a "beyond Rule of 5" chemical space, presenting significant challenges for drug development.[5] Therefore, rational linker design is paramount to engineering potent and drug-like protein degraders.

II. The Challenge: Optimizing Physicochemical Properties in PROTAC Design

A primary hurdle in PROTAC development is balancing the need for effective ternary complex formation with the achievement of favorable drug metabolism and pharmacokinetics (DMPK) properties. Standard polyethylene glycol (PEG) and long alkyl chains, while offering flexibility, can increase lipophilicity and molecular weight, often leading to poor aqueous solubility and low cell permeability.[5][6] This necessitates innovative linker chemistries that can impart more favorable, "drug-like" characteristics without compromising degradation activity.

The incorporation of small, polar, and rigid motifs into the linker is a key strategy to address this challenge. Such elements can help constrain the PROTAC into a bioactive conformation, reducing the entropic penalty of forming the ternary complex, while simultaneously improving solubility and other key physicochemical parameters.[11][12][13]

III. The Solution: 3-Methanesulfinylazetidine as a Novel Linker Component

We present 3-methanesulfinylazetidine as a strategic building block for PROTAC linker design to overcome common DMPK challenges. This component uniquely combines two advantageous chemical features: a rigid azetidine ring and a polar sulfoxide group.

• Azetidine Ring: This four-membered saturated heterocycle serves as a compact, rigid scaffold. Its incorporation into a linker can reduce conformational flexibility, which can pre-organize the PROTAC for optimal binding in the ternary complex and minimize the entropic cost of its formation.[12] This can lead to enhanced degradation potency.

• Methanesulfinyl (Sulfoxide) Group: The sulfoxide moiety is a potent hydrogen bond acceptor, which significantly increases the polarity and aqueous solubility of the molecule. This counters the inherent lipophilicity of many PROTACs, potentially improving both cell permeability and metabolic stability.

By integrating 3-methanesulfinylazetidine, researchers can systematically tune the physicochemical profile of their PROTACs towards a more favorable, drug-like space while adding valuable structural constraints to the linker.

Caption: Rationale for using 3-methanesulfinylazetidine in PROTACs.

IV. Data Presentation: Comparative Physicochemical Properties

The following table provides an illustrative comparison of the calculated physicochemical properties for a hypothetical PROTAC series, demonstrating the potential benefits of incorporating a 3-methanesulfinylazetidine-containing linker over a standard alkyl-PEG linker.

PROTAC Series	Linker Composition	Illustrative cLogP	Illustrative TPSA (Ų)	Illustrative Aqueous Solubility
Degrader-A	Standard Alkyl-PEG	4.8	195	Low
Degrader-B	3-Methanesulfinylazetidine	3.5	230	Moderate-High

Note: These values are representative examples intended to illustrate general trends and are not derived from a specific experimental dataset.

V. Experimental Protocols

The following protocols provide a detailed, step-by-step methodology for the synthesis and evaluation of a PROTAC incorporating a 3-methanesulfinylazetidine linker.

Caption: General workflow for synthesis and evaluation of PROTACs.

Protocol 1: Synthesis of a Bifunctional 3-Methanesulfinylazetidine Linker Intermediate

This protocol describes the synthesis of an example linker intermediate with orthogonal functional groups (e.g., a carboxylic acid and an azide) for subsequent coupling reactions.

Materials:

• 1-Boc-3-aminoazetidine

• Methanesulfonyl chloride

• m-Chloroperoxybenzoic acid (m-CPBA)

• 4-Azidobutanoic acid

• N,N,N',N'-Tetramethyl-O-(1H-benzotriazol-1-yl)uronium hexafluorophosphate (HATU)

• N,N-Diisopropylethylamine (DIPEA)

• Dichloromethane (DCM), Dimethylformamide (DMF)

• Trifluoroacetic acid (TFA)

• Standard glassware, magnetic stirrer, inert atmosphere setup (N₂ or Ar)

Procedure:

• Sulfonamide Formation: a. Dissolve 1-Boc-3-aminoazetidine (1.0 eq) in anhydrous DCM under an inert atmosphere. Cool to 0 °C. b. Add DIPEA (1.2 eq) followed by the dropwise addition of methanesulfonyl chloride (1.1 eq). c. Allow the reaction to warm to room temperature and stir for 4-6 hours. Monitor by LC-MS. d. Upon completion, wash the reaction mixture with 1M HCl, saturated NaHCO₃, and brine. Dry the organic layer over Na₂SO₄, filter, and concentrate under reduced pressure to yield the Boc-protected sulfonamide.

• Sulfoxide Formation: a. Dissolve the product from step 1 in DCM and cool to 0 °C. b. Add m-CPBA (~77%, 1.1 eq) portion-wise. c. Stir at 0 °C for 2 hours, then at room temperature overnight. Monitor by LC-MS. d. Quench the reaction with saturated Na₂S₂O₃ solution. Wash with saturated NaHCO₃ and brine. Dry the organic layer and concentrate. Purify by column chromatography (Silica gel, Hexanes/EtOAc gradient) to yield the sulfoxide.

• Boc Deprotection: a. Dissolve the purified sulfoxide in a 1:1 mixture of DCM and TFA. b. Stir at room temperature for 1-2 hours until LC-MS indicates complete removal of the Boc group. c. Concentrate the mixture under reduced pressure and co-evaporate with DCM (3x) to remove residual TFA.

• Amide Coupling: a. Dissolve 4-azidobutanoic acid (1.0 eq) in anhydrous DMF. b. Add HATU (1.1 eq) and DIPEA (2.5 eq). Stir for 10 minutes. c. Add a solution of the deprotected sulfoxide-azetidine from step 3 (1.05 eq) in DMF. d. Stir at room temperature for 4-12 hours. Monitor by LC-MS.[14] e. Upon completion, dilute with EtOAc, wash extensively with water and brine. Dry the organic layer, concentrate, and purify by preparative RP-HPLC to yield the final linker intermediate.

Protocol 2: Stepwise PROTAC Synthesis

This protocol details the coupling of the linker intermediate to a POI ligand (warhead) and an E3 ligase ligand (anchor).

Materials:

• Linker intermediate from Protocol 1 (with terminal acid and azide).

• Amine-functionalized POI ligand (e.g., JQ1-amine).

• Alkyne-functionalized E3 ligase ligand (e.g., pomalidomide-alkyne).[6]

• HATU, DIPEA, DMF.

• Copper(II) sulfate (CuSO₄), Sodium ascorbate.

• tert-Butanol/Water (1:1).

Procedure:

• Amide Coupling to POI Ligand: a. Dissolve the linker intermediate (1.0 eq) and the amine-functionalized POI ligand (1.1 eq) in anhydrous DMF. b. Add HATU (1.2 eq) and DIPEA (2.0 eq).[14] c. Stir at room temperature for 2-4 hours, monitoring by LC-MS. d. Purify the resulting azide-functionalized POI-linker intermediate using preparative RP-HPLC.

• Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) "Click" Reaction: a. Dissolve the purified POI-linker intermediate (1.0 eq) and the alkyne-functionalized E3 ligase ligand (1.1 eq) in a 1:1 mixture of t-BuOH/H₂O.[14] b. Add CuSO₄ (0.1 eq) followed by sodium ascorbate (0.2 eq) to generate the Cu(I) catalyst in situ.[5] c. Stir the reaction at room temperature for 4-12 hours. Monitor for completion by LC-MS.

• Final Purification and Characterization: a. Purify the final PROTAC product by preparative RP-HPLC. b. Lyophilize the pure fractions to obtain the final compound as a solid. c. Confirm the identity, purity (>95%), and structure using High-Resolution Mass Spectrometry (HRMS) and Nuclear Magnetic Resonance (NMR) spectroscopy.[14]

Protocol 3: Biological Evaluation of the Final PROTAC

1. Target Protein Degradation Assay (Western Blot)

Objective: To determine the concentration-dependent degradation of the target protein (DC₅₀) and the maximum degradation (Dₘₐₓ).

Procedure:

• Cell Culture and Treatment: a. Plate cells (e.g., MCF-7 for ERα, MOLM-13 for BRD4) in 6-well plates and allow them to adhere overnight. b. Prepare serial dilutions of the PROTAC in DMSO, then further dilute in culture medium to achieve final concentrations (e.g., 1 nM to 10,000 nM). Include a DMSO vehicle control. c. Treat the cells with the PROTAC dilutions and incubate for a set period (e.g., 6, 12, or 24 hours).[15]

• Cell Lysis and Protein Quantification: a. Wash cells with ice-cold PBS and lyse them using RIPA buffer containing protease and phosphatase inhibitors.[16] b. Scrape the cells, collect the lysate, and centrifuge to pellet cell debris. c. Determine the protein concentration of the supernatant using a BCA or Bradford assay.

• Western Blotting: a. Normalize protein samples and prepare them with Laemmli sample buffer. b. Separate proteins by SDS-PAGE and transfer them to a PVDF membrane. c. Block the membrane (e.g., with 5% non-fat milk or BSA in TBST) for 1 hour. d. Incubate with a primary antibody specific for the POI overnight at 4 °C. e. Incubate with a loading control primary antibody (e.g., GAPDH, β-actin). f. Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature. g. Visualize bands using an ECL substrate and an imaging system.

• Data Analysis: a. Quantify band intensities using software like ImageJ. b. Normalize the POI band intensity to the loading control. c. Plot the normalized protein levels against the PROTAC concentration and fit the data to a dose-response curve to determine DC₅₀ and Dₘₐₓ values.[1]

2. Cell Viability Assay

Objective: To assess if the observed protein degradation is due to specific PROTAC activity rather than general cytotoxicity.

Procedure:

• Plate cells in a 96-well plate.

• Treat cells with the same serial dilutions of the PROTAC used for the Western blot.

• Incubate for an extended period (e.g., 48-72 hours).

• Add a viability reagent (e.g., CellTiter-Glo®, MTT, or resazurin) and measure the signal according to the manufacturer's protocol.

• Plot cell viability against PROTAC concentration to determine if there are cytotoxic effects at the concentrations that induce protein degradation.[15][17]

VI. Conclusion

The rational design of the linker is a pivotal aspect of developing successful PROTACs. The use of novel, multifunctional building blocks like 3-methanesulfinylazetidine offers a compelling strategy to systematically improve the physicochemical properties of these complex molecules. By simultaneously introducing a polar, solubilizing group and a rigid structural element, researchers can more effectively navigate the challenges of PROTAC optimization, accelerating the development of potent and drug-like protein degraders for a new generation of therapeutics.

References

• Impact of PROTAC Linker Plasticity on the Solution Conformations and Dissociation of the Ternary Complex.
• The Influence of Linker Architecture on PROTAC Ternary Complex Stability: A Compar
• Impact of PROTAC Linker Plasticity on the Solution Conformations and Dissoci
• Rationalizing PROTAC-mediated Ternary Complex Form
• Impact of PROTAC Linker Plasticity on the Solution Conformations and Dissociation of the Ternary Complex | Request PDF.
• Current strategies for the design of PROTAC linkers: a critical review. PMC.
• Discovery and Characterization of PROTACs Targeting Tissue Transglutaminase (TG2).
• Current strategies for the design of PROTAC linkers: a critical review. ScienceDirect.
• Abstract 7014: Characterization and validation of PROTACs that recruit KLHL12.
• Structure-guided design of a methyltransferase-like 3 (METTL3) proteolysis targeting chimera (PROTAC) incorporating an indole–nicotinamide chemotype. RSC Publishing.
• PROTAC Synthesis Kits for Targeted Protein Degrad
• Classification of most common linkers used in PROTAC design based on their chemical structures.
• Automated Synthesis of Protein Degraders for Drug Discovery. Research Collection.
• Impact of linker length on the activity of PROTACs. PMC.
• Analyzing the Linker Structure of PROTACs throughout the Induction Process: Computational Insights. Journal of Medicinal Chemistry.
• Application Notes and Protocols: A Step-by-Step Guide for PROTAC Synthesis Using PEG Linkers. Benchchem.
• The Crucial Role of Linkers in PROTACs: A Technical Guide to Tos-PEG9-Boc and Rel
• Wh
• Synthetic approaches to constructing proteolysis targeting chimeras (PROTACs).
• Linkers as Game-changers in PROTAC Technology: Emphasizing General Trends in PROTAC Pharmacokinetics for their R
• PROTAC degraders with ligands recruiting MDM2 E3 ubiquitin ligase: an upd

Sources

• 1. researchgate.net [researchgate.net]
• 2. PROTAC Synthesis Kits for Targeted Protein Degradation [sigmaaldrich.com]
• 3. explorationpub.com [explorationpub.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Current strategies for the design of PROTAC linkers: a critical review - PMC [pmc.ncbi.nlm.nih.gov]
• 6. What are PROTAC Linkers? | BroadPharm [broadpharm.com]
• 7. PROTAC degraders with ligands recruiting MDM2 E3 ubiquitin ligase: an updated perspective – ScienceOpen [scienceopen.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. Impact of PROTAC Linker Plasticity on the Solution Conformations and Dissociation of the Ternary Complex - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Linkers as Game-changers in PROTAC Technology: Emphasizing General Trends in PROTAC Pharmacokinetics for their Rational Design | CHIMIA [chimia.ch]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. pubs.acs.org [pubs.acs.org]
• 14. pdf.benchchem.com [pdf.benchchem.com]
• 15. Discovery and Characterization of PROTACs Targeting Tissue Transglutaminase (TG2) - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Impact of linker length on the activity of PROTACs - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Structure-guided design of a methyltransferase-like 3 (METTL3) proteolysis targeting chimera (PROTAC) incorporating an indole–nicotinamide chemotype - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

managing the stability of 3-methanesulfinylazetidine hydrochloride in solution

Welcome to the Technical Support and Troubleshooting Portal for 3-methanesulfinylazetidine hydrochloride . As a highly strained, bifunctional building block, this molecule presents unique challenges in aqueous environments. This guide is designed by application scientists to help researchers and drug development professionals understand the physicochemical vulnerabilities of this compound and implement field-proven, self-validating protocols to ensure experimental integrity.

Part 1: Core Mechanisms of Degradation

To effectively stabilize 3-methanesulfinylazetidine hydrochloride, one must understand the two primary reactive centers of the molecule: the azetidine ring and the methylsulfinyl (sulfoxide) group .

Azetidines possess approximately 26 kcal/mol of ring strain. When the hydrochloride salt is dissolved in unbuffered water, the solution becomes acidic (pH ~3.5). This fully protonates the nitrogen, forming an azetidinium ion. This protonation highly activates the adjacent α -carbons, making them highly susceptible to nucleophilic attack by water, which relieves the ring strain but destroys the molecule[1]. Concurrently, the sulfoxide moiety is vulnerable to redox instability and disproportionation under thermal or oxidative stress[2].

Mechanistic pathways of 3-methanesulfinylazetidine degradation and stabilization.

Part 2: Quantitative Degradation Matrix

Use the following diagnostic table to correlate your analytical observations with the underlying chemical degradation pathways.

Degradation Pathway	Trigger Condition	Primary LC-MS Indicator	Prevention Strategy
Hydrolytic Ring-Opening	pH < 4.5 (Azetidinium state)	+18 Da (Water addition)	Buffer solution to pH 5.5 - 6.5
Intermolecular Oligomerization	pH > 8.0 (Free base state)	+117 Da (Dimerization)	Avoid alkaline buffers; keep concentration < 10 mM
Sulfoxide Disproportionation	Prolonged RT exposure, ROS	-16 Da (Sulfide), +16 Da (Sulfone)	Store aliquots at -20°C; purge with Argon

Part 3: Troubleshooting FAQs

Q: Why does my LC-MS analysis show a major impurity with a +18 Da mass shift after leaving the solution at room temperature? A: You are observing hydrolytic ring-opening. When dissolved in unbuffered water, the hydrochloride salt naturally drives the solution pH down. At this acidic pH, the azetidine nitrogen becomes fully protonated. This azetidinium ion is highly electrophilic. Water acts as a nucleophile, cleaving the C-N bond and opening the ring, which adds exactly 18 Da (H₂O) to your parent mass. This acid-mediated ring-opening decomposition is a well-documented vulnerability of strained azetidines[1].

Q: Can I just neutralize the HCl salt with NaOH to prevent the ring-opening? A: Proceed with extreme caution. While neutralizing the solution to a basic pH (> 8.0) will deprotonate the azetidinium ion and prevent water-driven ring opening, it introduces a new problem: the formation of a free secondary amine. The free base of azetidine is highly nucleophilic. In concentrated solutions, this leads to intermolecular reactions and oligomerization. Furthermore, recent studies on substituted azetidines demonstrate that improper base treatment can lead to rapid racemization or alternative ring-expansion pathways[3]. The optimal approach is to maintain a slightly acidic to neutral pH (5.5 - 6.5).

Q: I am seeing mass shifts of -16 Da and +16 Da. Is the azetidine ring breaking? A: No, this indicates degradation of the methylsulfinyl (sulfoxide) group, not the azetidine ring. Sulfoxides are susceptible to disproportionation into their corresponding sulfides (-16 Da, loss of oxygen) and sulfones (+16 Da, addition of oxygen) when exposed to oxidative stress, transition metal contaminants, or thermal degradation[2].

Part 4: Standard Operating Procedure (SOP)

Preparation of Stabilized 10 mM Stock Solutions

To ensure scientific integrity, this protocol is designed as a self-validating system . Do not skip the validation check, as the buffer capacity is the only barrier preventing rapid degradation.

Materials Required:

• 3-methanesulfinylazetidine HCl (dry powder, stored in desiccator)

• 50 mM MES Buffer (2-(N-morpholino)ethanesulfonic acid), pH adjusted to 6.0

• Argon or Nitrogen gas

• Narrow-range pH test strips (pH 4.0 - 8.0)

Step-by-Step Methodology:

• Buffer Preparation & Deoxygenation: Sparge the 50 mM MES buffer (pH 6.0) with Argon gas for 15 minutes.

  • Causality: MES provides robust buffering capacity in the slightly acidic range, preventing the solution from dropping below pH 5.0. Removing dissolved oxygen mitigates the risk of sulfoxide disproportionation.

• Dissolution: Weigh the required mass of 3-methanesulfinylazetidine HCl and dissolve it directly into the deoxygenated MES buffer to achieve a 10 mM concentration. Vortex gently until visually clear. Avoid sonication, as the localized heat will accelerate ring-opening.

• Self-Validation Check (Critical): Immediately withdraw a 10 µL aliquot and spot it on a narrow-range pH strip.

  • PASS: The pH reads between 5.5 and 6.0. Proceed to Step 4.

  • FAIL: The pH reads < 5.0. The acidic hydrochloride salt has broken your buffer capacity. Do not use this solution for sensitive assays. Discard and remake using a higher molarity buffer (e.g., 100 mM MES).

• Aliquoting and Storage: Divide the validated solution into single-use aliquots (e.g., 50 µL) in amber microcentrifuge tubes. Snap-freeze in liquid nitrogen and store at -20°C.

  • Causality: Single-use aliquots prevent freeze-thaw cycles. Repeated freezing and thawing causes localized pH shifts and solute concentration gradients that rapidly degrade the azetidine ring.

References

• Mechanism of Sulfoxide Formation through Reaction of Sulfur Radical Cation Complexes with Superoxide or Hydroxide Ion in Oxygenated Aqueous Solution. Journal of the American Chemical Society.[Link]

• Intramolecular Ring-Opening Decomposition of Aryl Azetidines. ACS Medicinal Chemistry Letters.[Link]

• Structurally divergent reactivity of 2,2-disubstituted azetidines – mechanistic insights and stereochemical implications of amide coupling and ring expansion. Organic Chemistry Frontiers.[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Structurally divergent reactivity of 2,2-disubstituted azetidines – mechanistic insights and stereochemical implications of amide coupling and ring ex ... - Organic Chemistry Frontiers (RSC Publishing) DOI:10.1039/D5QO00804B [pubs.rsc.org]

Technical Support Center: Catalyst Selection for Cross-Coupling with 3-Substituted Azetidines

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide is designed to provide in-depth technical assistance and troubleshooting for catalyst selection in cross-coupling reactions involving 3-substituted azetidines. The unique structural and electronic properties of the strained azetidine ring present specific challenges that require careful consideration of the catalytic system. This resource offers field-proven insights and practical solutions to common issues encountered during these demanding but rewarding synthetic transformations.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems that may arise during cross-coupling reactions with 3-substituted azetidines. Each issue is presented with potential causes and actionable solutions to guide your experimental optimization.

Issue 1: Low or No Product Yield

This is one of the most common challenges in cross-coupling reactions. The causes can be multifaceted, ranging from catalyst deactivation to suboptimal reaction conditions.

Potential Causes & Solutions:

• Inappropriate Catalyst System: The choice of palladium or nickel precursor and, critically, the ligand is paramount for successful coupling with 3-substituted azetidines.

  • Palladium-Catalyzed Reactions (e.g., Suzuki, Hiyama): For couplings involving 3-iodoazetidines, catalyst systems like Pd(OAc)₂ with bulky, electron-rich phosphine ligands such as [1,1′-biphenyl]-2-yldicyclohexylphosphane (DavePhos) have proven effective.[1] In Hiyama couplings of 3-iodoazetidine with arylsilanes, a combination of Pd(OAc)₂ and 1,1'-bis(diphenylphosphino)ferrocene (dppf) has been successfully employed.[2][3]

  • Nickel-Catalyzed Reactions: Nickel catalysts are a cost-effective and increasingly popular alternative to palladium.[4][5] For the synthesis of 2-heteroaryl azetidines via decarboxylative cross-coupling, a range of bipyridine and phenanthroline ligands have shown efficacy.[6] For Suzuki Csp²-Csp³ cross-coupling involving the ring-opening of 1-azabicyclo[1.1.0]butane, NiBr₂ has been used.[7]

• Suboptimal Reaction Conditions: Temperature, solvent, and base are critical parameters that require careful optimization.[8][9]

  • Temperature: While some Suzuki-Miyaura couplings can be performed at room temperature, many reactions with azetidines require elevated temperatures (e.g., 80-100 °C) to proceed efficiently.[1][10]

  • Solvent: The choice of solvent can significantly impact reaction outcomes. For instance, in the Hiyama coupling of 3-iodoazetidine, dioxane was found to be the preferred solvent.[3]

  • Base: The strength and nature of the base are crucial. In Suzuki-Miyaura reactions, bases like K₂CO₃ or K₃PO₄ are commonly used.[1][11] The base not only facilitates the catalytic cycle but can also influence the stability of the azetidine ring.

• Side Reactions: Competing reactions can consume starting materials and reduce the yield of the desired product.

  • Homocoupling: This side reaction can be minimized by carefully controlling the reaction conditions and using the appropriate catalyst system.[12]

  • Protodeboronation (in Suzuki Couplings): This can be a significant issue, especially with electron-rich or heteroaromatic boronic acids.[12] Using a less protic solvent or a milder base may help mitigate this problem.

  • Ring-Opening: The strained azetidine ring can be susceptible to nucleophilic attack and ring-opening, particularly under harsh reaction conditions.

Issue 2: Poor Regioselectivity

In some cases, cross-coupling reactions with 3-substituted azetidines can lead to the formation of regioisomers.

Potential Causes & Solutions:

• Isomerization/Migration: In a palladium-catalyzed cross-coupling of 3-iodoazetidines with aryl boronic acids, the formation of 2-aryl azetidines was observed, suggesting a migration/coupling pathway.[13] The choice of ligand, such as [1,1′-biphenyl]-2-yldicyclohexylphosphane, was found to favor the formation of the 2-substituted product.[13]

• Reaction Mechanism: The underlying mechanism of the cross-coupling reaction can dictate the regioselectivity. Understanding whether the reaction proceeds through a direct coupling or a more complex pathway involving intermediates is key to controlling the outcome.

Issue 3: Catalyst Deactivation

Catalyst deactivation can lead to incomplete conversion and low yields.

Potential Causes & Solutions:

• Coordination of Azetidine Nitrogen: The nitrogen atom of the azetidine ring can coordinate to the metal center of the catalyst, potentially leading to catalyst inhibition.[11]

  • Ligand Choice: Employing bulky ligands can help to prevent or minimize the coordination of the azetidine nitrogen to the metal center.

• Formation of Palladium Black: In palladium-catalyzed reactions, the formation of palladium black indicates catalyst decomposition.[14]

  • Ligand Selection: Using robust ligands that stabilize the palladium(0) active species can help prevent the formation of palladium black.

  • Reaction Conditions: Ensuring the reaction is performed under an inert atmosphere and with properly degassed solvents can minimize catalyst decomposition.

Frequently Asked Questions (FAQs)

This section provides answers to common questions regarding catalyst selection for cross-coupling reactions with 3-substituted azetidines.

Q1: What are the key factors to consider when selecting a catalyst for a cross-coupling reaction with a 3-substituted azetidine?

The primary factors include the nature of the coupling partners (e.g., aryl halide, boronic acid, organosilane), the desired product (C-C, C-N, or C-O bond formation), and the potential for side reactions. For Suzuki-Miyaura couplings of 3-iodoazetidines, palladium catalysts with bulky phosphine ligands are a good starting point.[1] For C-N bond formation via Buchwald-Hartwig amination, specific palladium-ligand systems have been developed to accommodate a wide range of amines and aryl halides.[15][16]

Q2: When should I consider using a nickel catalyst instead of a palladium catalyst?

Nickel catalysts offer a more sustainable and cost-effective alternative to palladium.[4][5] They have shown great promise in various cross-coupling reactions, including those involving strained rings like azetidines.[6][7][17] Nickel catalysts can also exhibit different reactivity and selectivity profiles compared to palladium, which can be advantageous for certain transformations.

Q3: How does the protecting group on the azetidine nitrogen affect the cross-coupling reaction?

The N-protecting group can have a significant impact on the reactivity of the azetidine. Electron-withdrawing protecting groups, such as a Boc group, can enhance the stability of the azetidine ring and may improve yields in some cross-coupling reactions.[3]

Q4: What are some common side reactions to be aware of when working with 3-substituted azetidines in cross-coupling reactions?

Besides the common side reactions in cross-coupling such as homocoupling and protodeboronation, the strained nature of the azetidine ring can lead to specific side reactions. These include ring-opening and isomerization. Careful optimization of reaction conditions is crucial to minimize these undesired pathways.

Q5: Can you provide a general starting point for optimizing a cross-coupling reaction with a 3-substituted azetidine?

A good starting point is to screen a variety of palladium or nickel precatalysts with a panel of bulky, electron-rich phosphine or N-heterocyclic carbene (NHC) ligands. It is also advisable to screen different bases (e.g., K₂CO₃, Cs₂CO₃, K₃PO₄) and solvents (e.g., toluene, dioxane, THF). A design of experiments (DoE) approach can be highly effective in systematically optimizing these parameters.[18]

Experimental Protocols

Representative Protocol: Suzuki-Miyaura Coupling for the Synthesis of N-Boc-3-arylazetidine

This protocol is adapted from established procedures for the palladium-catalyzed coupling of 3-iodoazetidines.[1]

Materials:

• N-Boc-3-iodoazetidine

• Arylboronic acid

• Palladium acetate (Pd(OAc)₂)

• [1,1'-Biphenyl]-2-yldicyclohexylphosphane (DavePhos)

• Potassium carbonate (K₂CO₃)

• Toluene, anhydrous

• Water, degassed

Procedure:

• To a dry Schlenk tube under an inert atmosphere (e.g., argon or nitrogen), add N-Boc-3-iodoazetidine (1.0 equiv.), arylboronic acid (1.2 equiv.), palladium acetate (0.02 equiv.), and DavePhos (0.04 equiv.).

• Add anhydrous toluene to the mixture.

• In a separate flask, prepare a degassed aqueous solution of potassium carbonate (2.0 M).

• Add the potassium carbonate solution (2.0 equiv.) to the reaction mixture.

• Seal the Schlenk tube and heat the reaction mixture at 80-100 °C with vigorous stirring for the appropriate time (monitor by TLC or LC-MS).

• After the reaction is complete, cool the mixture to room temperature.

• Dilute the reaction mixture with ethyl acetate and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Data Summary Table: Catalyst Systems for Cross-Coupling with 3-Substituted Azetidines

Coupling Type	Azetidine Substrate	Coupling Partner	Catalyst System	Ligand	Base	Solvent	Yield Range	Reference
Suzuki-Miyaura	N-Boc-3-iodoazetidine	Arylboronic acid	Pd(OAc)₂	DavePhos	K₂CO₃	Toluene/Water	Moderate to Good	[1]
Hiyama	N-Boc-3-iodoazetidine	Arylsilane	Pd(OAc)₂	dppf	TBAF	Dioxane	30-88%	[2][3]
Suzuki Csp²-Csp³	1-Azabicyclo[1.1.0]butane	Arylboronic acid	NiBr₂	-	-	-	Broad Scope	[7]
Decarboxylative	Azetidine-based RAE	Heteroaryl iodide	NiBr₂(dme)	dtbbpy	NaHCO₃	-	Good	[6]

Visualizing the Process: Catalytic Cycles and Workflows

Catalytic Cycle for Suzuki-Miyaura Coupling

Caption: Generalized catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.

Decision Workflow for Catalyst Selection

Caption: A decision-making workflow for selecting a catalyst system for cross-coupling with 3-substituted azetidines.

References

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Palladium-Catalyzed Hiyama Cross-Couplings of Arylsilanes with 3-Iodoazetidine: Synthesis of 3-Arylazetidines [organic-chemistry.org]
• 4. Electrophilic Nickel-Catalyzed Cross-Coupling reaction of Azetidine | ScholarWorks [scholarworks.calstate.edu]
• 5. Development of nickel-catalyzed cross-coupling reactions of oxetanes and azetidines | Poster Board #1252 - American Chemical Society [acs.digitellinc.com]
• 6. Thieme E-Journals - Synfacts / Abstract [thieme-connect.com]
• 7. Azetidines with All-Carbon Quaternary Centers: Merging Relay Catalysis with Strain Release Functionalization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. Aziridine- and Azetidine-Pd Catalytic Combinations. Synthesis and Evaluation of the Ligand Ring Size Impact on Suzuki-Miyaura Reaction Issues | MDPI [mdpi.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. pubs.acs.org [pubs.acs.org]
• 14. Yoneda Labs [yonedalabs.com]
• 15. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 16. Buchwald-Hartwig Cross Coupling Reaction [organic-chemistry.org]
• 17. Nickel-Catalyzed Reductive Cross-Coupling of Aziridines and Allylic Chlorides [organic-chemistry.org]
• 18. BJOC - Machine learning-guided strategies for reaction conditions design and optimization [beilstein-journals.org]

Reference Data & Comparative Studies

A Comparative Guide: 3-Methanesulfinylazetidine vs. Sulfonyl Azetidines in Drug Discovery

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Content Type: Technical Comparison Guide & Experimental Methodology

Executive Summary: The Rise of Functionalized Azetidines

In modern medicinal chemistry, the transition from planar, sp²-hybridized aromatics to sp³-rich, three-dimensional scaffolds is a proven strategy to improve clinical success rates. The azetidine ring—a strained, four-membered nitrogen heterocycle—has emerged as a premier bioisostere for morpholines, piperidines, and pyrrolidines [1].

However, the unsubstituted azetidine nitrogen is highly basic (pKa ~10.4), which can lead to poor oral bioavailability, phospholipidosis, and dangerous hERG channel inhibition. To mitigate this, medicinal chemists functionalize the 3-position with electron-withdrawing groups (EWGs). This guide objectively compares two critical functionalizations: the sulfinyl (sulfoxide) group in 3-methanesulfinylazetidine and the sulfonyl (sulfone) group in 3-methanesulfonylazetidine [2].

Mechanistic Causality: Sulfinyl vs. Sulfonyl

As a Senior Application Scientist, I approach scaffold selection not as a binary choice, but as a strategic tuning of physicochemical properties. The choice between a sulfoxide and a sulfone at the 3-position fundamentally alters the molecule's trajectory in a drug discovery program.

The Sulfonyl Advantage: Maximum Basicity Reduction & Stability

The methylsulfonyl group (-SO₂CH₃) in 3-methanesulfonylazetidine is a powerful, achiral electron-withdrawing group.

• Causality: The strong inductive pull of the two highly electronegative oxygen atoms through the strained azetidine ring significantly lowers the electron density on the nitrogen atom. This drops the basicity (pKa) to approximately 7.5–8.0.

• Application: This is the scaffold of choice when a project suffers from severe hERG liabilities or when maximum metabolic stability is required, as the sulfone is fully oxidized and metabolically inert [1].

The Sulfinyl Advantage: 3D Complexity & Solubility

The methylsulfinyl group (-SOCH₃) in 3-methanesulfinylazetidine offers a more nuanced profile.

• Causality: With only one oxygen atom, the inductive EWG effect is weaker, resulting in a moderate pKa reduction (~8.5–9.0). More importantly, the sulfur atom in a sulfoxide possesses a lone pair, making it a stable stereocenter .

• Application: This introduces chirality (enantiomers or diastereomers, depending on N-substitution), pushing the molecule further into 3D space. Furthermore, the highly polarized S=O bond is an exceptional hydrogen-bond acceptor, generally resulting in superior aqueous solubility compared to the sulfone counterpart.

Fig 1: Pharmacological decision tree for 3-substituted azetidine scaffold selection.

Quantitative Data Presentation

The following table summarizes the comparative physicochemical parameters. These metrics dictate how each building block will behave during late-stage lead optimization.

Property	3-Methanesulfinylazetidine	3-Methanesulfonylazetidine	Causality / Impact on Drug Design
Oxidation State	Sulfoxide (-SOCH₃)	Sulfone (-SO₂CH₃)	Dictates electronic pull, metabolic fate, and 3D geometry.
Chirality	Chiral at Sulfur	Achiral	Sulfoxide provides a vector for stereospecific target engagement and novel IP.
Azetidine N-pKa (est.)	~8.5 - 9.0	~7.5 - 8.0	Sulfone's stronger EWG effect reduces basicity, lowering hERG risk.
Aqueous Solubility	Very High	Moderate to High	Sulfoxide acts as a superior H-bond acceptor for water molecules.
Metabolic Stability	Moderate	Very High	Sulfones are metabolically inert; sulfoxides can undergo in vivo oxidation/reduction.
Nucleophilicity (N)	Moderate	Low	Sulfinyl azetidines react faster in SₙAr and Buchwald-Hartwig couplings.

Experimental Methodologies: A Self-Validating System

To ensure scientific integrity, the synthesis of these building blocks must be tightly controlled. The most robust method for accessing both scaffolds is the divergent oxidation of a common precursor: N-Boc-3-(methylsulfanyl)azetidine .

Protocol A: Divergent Synthesis via Controlled Oxidation

Objective: Selectively synthesize either the sulfoxide or the sulfone by manipulating stoichiometric equivalents and temperature to control the oxidation kinetics.

Step-by-Step Methodology:

• Preparation: Dissolve N-Boc-3-(methylsulfanyl)azetidine (1.0 eq, 10 mmol) in anhydrous dichloromethane (DCM, 50 mL) under an inert argon atmosphere.

• Temperature Control (Critical Causality):

  • For Sulfinyl (Sulfoxide): Cool the reaction to -78 °C using a dry ice/acetone bath. The ultra-low temperature kinetically freezes the reaction after the first oxidation event, preventing over-oxidation.

  • For Sulfonyl (Sulfone): Cool the reaction to 0 °C using an ice bath.

• Oxidant Addition:

  • For Sulfinyl: Add meta-chloroperoxybenzoic acid (mCPBA, 77% purity, 1.05 eq ) dropwise as a solution in DCM.

  • For Sulfonyl: Add mCPBA (2.50 eq ) portion-wise.

• Reaction Propagation:

  • For Sulfinyl: Stir at -78 °C for 2 hours, then slowly warm to 0 °C.

  • For Sulfonyl: Allow the reaction to warm to room temperature and stir for 12 hours to ensure complete thermodynamic conversion to the sulfone.

• Quenching & Workup: Quench with saturated aqueous Na₂S₂O₃ to destroy excess oxidant, followed by saturated NaHCO₃ to neutralize the m-chlorobenzoic acid byproduct. Extract with DCM, dry over Na₂SO₄, and concentrate.

• Self-Validation (LC-MS Tracking):

  • Sulfinyl Product: Confirm mass[M+H-tBu]⁺ at m/z 164.2. Ensure absence of m/z 180.2 (sulfone impurity).

  • Sulfonyl Product: Confirm mass[M+H-tBu]⁺ at m/z 180.2. Ensure absence of m/z 164.2 (incomplete oxidation).

Protocol B: Late-Stage N-Deprotection

• Dissolve the isolated N-Boc intermediate in 1,4-dioxane (10 mL).

• Add 4N HCl in dioxane (10 eq). Stir at room temperature for 4 hours.

• Concentrate in vacuo and triturate with diethyl ether to yield the respective hydrochloride salts (3-methanesulfinylazetidine HCl or 3-methanesulfonylazetidine HCl) as highly pure, bench-stable white solids [1].

Fig 2: Divergent synthetic workflow for accessing sulfinyl and sulfonyl azetidine building blocks.

Conclusion & Strategic Recommendations

Both 3-methanesulfinylazetidine and 3-methanesulfonylazetidine are indispensable tools for the modern medicinal chemist.

If your primary objective is to rescue a basic lead compound from hERG toxicity or rapid CYP-mediated metabolism, the sulfonyl azetidine is the superior choice due to its robust electron-withdrawing nature and metabolic inertness.

Conversely, if your lead compound suffers from poor aqueous solubility or lacks sufficient 3D structural complexity to secure intellectual property, the sulfinyl azetidine provides a highly elegant solution. The introduction of a chiral sulfur atom opens new vectors for structure-activity relationship (SAR) exploration that the flat, achiral sulfone cannot provide.

References

• Jones, A. et al. "Harnessing Oxetane and Azetidine Sulfonyl Fluorides for Opportunities in Drug Discovery." Journal of the American Chemical Society, 2024. Available at: [Link]

azetidine vs pyrrolidine scaffolds in medicinal chemistry

Azetidine vs. Pyrrolidine Scaffolds in Medicinal Chemistry: A Comparative Guide for Lead Optimization

Executive Summary: Escaping Flatland

In modern drug discovery, replacing flat, aromatic rings with saturated sp3 -rich heterocycles is a proven strategy to improve a compound's physicochemical properties. Among these, the five-membered pyrrolidine ring is ubiquitous. However, the four-membered azetidine ring has rapidly emerged as a highly effective bioisostere. This guide objectively compares the physicochemical, metabolic, and structural performance of azetidine and pyrrolidine scaffolds, providing actionable, self-validating experimental protocols for drug development professionals.

Physicochemical Profiling: pKa and Lipophilicity

When optimizing a lead compound, modulating lipophilicity without altering the target-binding ionization state is a delicate balancing act.

• Basicity (pKa): The1[1]. This allows medicinal chemists to swap these rings without fundamentally changing the protonation state of the basic amine at physiological pH (7.4)[2].

• Lipophilicity (LogP/LogD): Shrinking the ring size from five to four members reduces the hydrophobic surface area. Consequently, azetidines are generally less lipophilic than their pyrrolidine counterparts. This reduction in LogD is a powerful tool for improving3[3], a critical metric that correlates with reduced off-target toxicity and improved aqueous solubility.

Table 1: Quantitative Comparison of Key Scaffold Properties

Property	Azetidine	Pyrrolidine
Ring Size	4-membered	5-membered
pKa (unsubstituted)	~11.29	~11.27
Relative Lipophilicity	Lower (Decreased LogD)	Higher (Increased LogD)
CYP450 Stability	Generally Higher	Generally Lower
Chemical Stability	Susceptible to ring-opening	Highly Stable
Conformational Rigidity	High (Planar/Puckered)	Moderate (Envelope)

Metabolic vs. Chemical Stability

The choice between these scaffolds often comes down to a trade-off between metabolic endurance and chemical stability.

• Metabolic Stability (CYP450 Clearance): Pyrrolidines are frequently subjected to CYP-mediated α -oxidation (forming reactive iminium species) or hydroxylation. Because azetidines are smaller, less lipophilic, and possess higher Fsp3​ character, they often exhibit lower affinity for CYP450 active sites. For example, in a 5-HT2C agonist program,4[4].

• Chemical Stability (Ring Strain): The fundamental liability of the azetidine ring is its high strain energy (~26 kcal/mol). While pyrrolidines are chemically inert under physiological conditions, specific5[5] via nucleophilic attack (e.g., by pendant amides or glutathione).

Strategic Workflow for Scaffold Hopping

Workflow for optimizing lipophilicity and metabolic stability via ring contraction.

Experimental Methodologies

To objectively compare these scaffolds, rigorous, self-validating experimental protocols must be employed.

Protocol A: High-Throughput Microsomal Clearance (HLM) Assay Causality: Human Liver Microsomes (HLM) contain the primary Phase I metabolizing enzymes (CYP450s). The addition of NADPH provides the essential reducing equivalents to initiate catalysis. By tracking the depletion of the parent compound against an internal standard, this self-validating system controls for matrix effects and non-specific binding, allowing for the precise calculation of intrinsic clearance ( CLint​ ).

• Preparation: Prepare a 1 mM stock solution of the test compound (azetidine or pyrrolidine analog) in DMSO.

• Incubation Matrix: Dilute the compound to a final concentration of 1 µM in 0.1 M potassium phosphate buffer (pH 7.4) containing 0.5 mg/mL HLM protein.

• Pre-incubation: Incubate the mixture at 37°C for 5 minutes to achieve thermal equilibrium.

• Initiation: Initiate the enzymatic reaction by adding NADPH to a final concentration of 1 mM.

• Sampling & Quenching: At predetermined time points (0, 5, 15, 30, 45, 60 minutes), extract a 50 µL aliquot and immediately quench it in 150 µL of ice-cold acetonitrile containing a known concentration of an analytical internal standard.

• Separation: Centrifuge the quenched samples at 4000 rpm for 15 minutes to precipitate proteins.

• Quantification: Analyze the supernatant via LC-MS/MS. Plot the natural log of the % parent remaining versus time to determine the elimination rate constant ( k ) and calculate CLint​ .

Protocol B: LogD_{7.4} Determination (Shake-Flask Method) Causality: The shake-flask method relies on thermodynamic equilibrium rather than chromatographic retention, providing an absolute measurement of partitioning. Mechanical shaking ensures maximal surface area contact between the aqueous and organic phases, while centrifugation guarantees complete phase separation to prevent cross-contamination, ensuring the integrity of the LC-MS/MS quantification.

• Phase Saturation: Mutually saturate 1-octanol and 0.1 M potassium phosphate buffer (pH 7.4) by stirring them together for 24 hours prior to the experiment.

• Spiking: Dissolve the test compound in the saturated octanol phase to a concentration of 100 µM.

• Equilibration: Add equal volumes (1 mL each) of the compound-spiked octanol and the saturated aqueous buffer into a sealed glass vial.

• Partitioning: Mechanically shake the vials at 25°C for 60 minutes to ensure complete thermodynamic equilibrium.

• Phase Separation: Centrifuge the vials at 3000 rpm for 10 minutes to achieve a sharp, distinct phase boundary.

• Analysis: Carefully sample both the octanol and aqueous layers. Quantify the compound concentration in each phase using LC-UV or LC-MS/MS.

• Calculation: Calculate LogD using the formula: LogD7.4​=log10​([Compound]buffer​[Compound]octanol​​) .

Conclusion

The strategic replacement of a pyrrolidine ring with an azetidine ring is a powerful tactic in medicinal chemistry. While both scaffolds offer nearly identical basicity, the azetidine ring provides a distinct advantage in lowering lipophilicity and mitigating CYP450-mediated metabolism. However, drug development professionals must remain vigilant regarding the chemical stability of azetidines, as their inherent ring strain can introduce new liabilities, such as susceptibility to nucleophilic ring-opening.

References

• [1] Title: Put a ring on it: application of small aliphatic rings in medicinal chemistry | Source: PMC (National Institutes of Health) | URL: 1

• [4] Title: Mitigating Heterocycle Metabolism in Drug Discovery | Source: Journal of Medicinal Chemistry | URL: 4

• [5] Title: Intramolecular Ring-Opening Decomposition of Aryl Azetidines | Source: PMC (National Institutes of Health) | URL: 5

• [2] Title: The compounds of this study depicted in the LogP – pKa plot | Source: ResearchGate | URL: 2

• [3] Title: Lipophilic Efficiency as an Important Metric in Drug Design | Source: ResearchGate | URL: 3

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• 4. pubs.acs.org [pubs.acs.org]
• 5. Intramolecular Ring-Opening Decomposition of Aryl Azetidines - PMC [pmc.ncbi.nlm.nih.gov]

Mechanistic Causality: The Stereochemical and Electronic Impact of Oxidation

As a Senior Application Scientist, I frequently encounter the challenge of definitively characterizing highly functionalized strained heterocycles. The azetidine ring has emerged as a privileged scaffold in medicinal chemistry, offering improved physicochemical properties and metabolic stability compared to larger cyclic amines[1].

When working with sulfur-substituted azetidines, distinguishing between different oxidation states—specifically the sulfanyl (thioether), sulfinyl (sulfoxide), and sulfonyl (sulfone) derivatives—is a critical quality control step. This guide provides an in-depth, objective comparison of 3-methanesulfinylazetidine hydrochloride against its reduced and oxidized alternatives, utilizing Nuclear Magnetic Resonance (NMR) spectroscopy as the primary analytical modality.

To accurately characterize 3-methanesulfinylazetidine hydrochloride (CAS 1872043-87-2)[2], we must first understand the fundamental physical chemistry that differentiates it from 3-methylsulfanylazetidine hydrochloride (CAS 1417793-19-1)[3] and 3-methanesulfonylazetidine hydrochloride (CAS 1400764-60-4)[4].

The differentiation relies on two distinct phenomena:

• Inductive Deshielding (Electronic Effect): As the sulfur atom is progressively oxidized from a thioether (-S-) to a sulfoxide (-S(=O)-) and finally to a sulfone (-S(=O)₂-), its electron-withdrawing capacity increases significantly. This pulls electron density away from the adjacent methyl group and the C3 methine proton of the azetidine ring, resulting in a predictable downfield shift in both ¹H and ¹³C NMR spectra.

• Symmetry Breaking (Stereochemical Effect): This is the most critical diagnostic feature. The sulfanyl and sulfonyl groups are achiral, meaning the azetidine ring retains a plane of symmetry passing through the nitrogen (N1) and the C3 carbon. Consequently, the C2 and C4 methylene groups are chemically equivalent. However, the sulfinyl group possesses a stable chiral center at the sulfur atom due to its tetrahedral geometry (with the lone pair acting as a vertex)[5]. This stereocenter breaks the symmetry of the molecule, rendering the two faces of the azetidine ring, and specifically the C2 and C4 carbons, diastereotopic .

Oxidation state impact on azetidine ring symmetry and NMR chemical shifts.

Comparative NMR Data Analysis

The table below synthesizes the expected quantitative NMR data for the three oxidation states. Notice how the target compound (Sulfinyl) uniquely exhibits peak splitting at the C2/C4 positions.

Table 1: ¹H NMR Chemical Shift Comparison (D₂O, 400 MHz)

Position	Alternative 2: Sulfanyl	Target: Sulfinyl	Alternative 1: Sulfonyl
S-CH₃	~2.1 ppm (s, 3H)	~2.7 ppm (s, 3H)	~3.1 ppm (s, 3H)
C3-H	~3.6 ppm (tt, 1H)	~4.1 ppm (m, 1H)	~4.5 ppm (tt, 1H)
C2/C4-H	~4.0 ppm (m, 4H)	~4.2 - 4.5 ppm (complex m, 4H)	~4.3 ppm (m, 4H)

Table 2: ¹³C NMR Chemical Shift Comparison (D₂O, 100 MHz)

Position	Alternative 2: Sulfanyl	Target: Sulfinyl	Alternative 1: Sulfonyl
S-CH₃	~14.0 ppm	~38.5 ppm	~42.0 ppm
C3	~36.0 ppm	~53.0 ppm	~58.0 ppm
C2 & C4	~51.0 ppm (1 peak)	~49.5 ppm, ~51.5 ppm (2 peaks)	~50.5 ppm (1 peak)

Data Interpretation: If your sample shows a single ¹³C peak around 50 ppm for the ring methylenes, you do not have the sulfinyl compound; you likely have the over-oxidized sulfone or the unoxidized thioether. The presence of two distinct ¹³C peaks for the C2 and C4 carbons is the absolute confirmation of the chiral sulfoxide moiety[6].

Self-Validating Experimental Protocol

To ensure absolute trustworthiness, a standard 1D NMR is insufficient due to the complex multiplet overlapping caused by the diastereotopic protons in the sulfinyl derivative. The following protocol utilizes a self-validating system incorporating 2D NMR (HSQC/HMBC) to orthogonally confirm structural connectivity.

Phase 1: Sample Preparation

Causality: The compound is a hydrochloride salt, making it highly polar. D₂O is selected over CDCl₃ or DMSO-d₆ to ensure complete dissolution and to avoid massive solvent suppression artifacts. Because TMS is insoluble in water, TSP (Trimethylsilylpropanoic acid) is used as the internal standard.

• Weigh exactly 15.0 mg of 3-methanesulfinylazetidine hydrochloride.

• Dissolve the solid in 0.6 mL of D₂O containing 0.05 wt% TSP.

• Transfer the clear solution to a standard 5 mm NMR tube.

Phase 2: Acquisition Parameters (Bruker 400 MHz or equivalent)

• ¹H NMR (1D): Acquire using a standard zg30 pulse program. Set the relaxation delay (D1) to 2.0 seconds to ensure accurate integration of the S-CH₃ group. Acquire 16 scans.

• ¹³C NMR (1D): Acquire using a zgpg30 (proton-decoupled) pulse program. Acquire a minimum of 1024 scans due to the splitting of the C2/C4 carbons, which halves their relative signal-to-noise ratio.

• ²D HSQC (Heteronuclear Single Quantum Coherence): Acquire to map the complex proton multiplets (4.2 - 4.5 ppm) directly to their respective diastereotopic carbons (~49.5 and ~51.5 ppm).

• ²D HMBC (Heteronuclear Multiple Bond Correlation): Acquire to observe the ³J coupling between the S-CH₃ protons (~2.7 ppm) and the C3 carbon (~53.0 ppm), validating the intact connectivity of the functional group to the ring.

Self-validating NMR acquisition workflow for structural confirmation.

Phase 3: Data Processing & Validation

Process the data by applying automatic phase and baseline corrections. Set the TSP peak to exactly 0.00 ppm.

• Validation Check 1: Verify the integration ratio of the ¹H spectrum is exactly 3:1:4 (Methyl : C3-Methine : C2/C4-Methylenes).

• Validation Check 2: Cross-reference the HSQC. The two distinct ¹³C signals for C2 and C4 must correlate to the complex 4H multiplet in the proton spectrum, proving the symmetry break caused by the sulfinyl group.

Conclusion

While mass spectrometry can easily identify the mass difference between the sulfanyl, sulfinyl, and sulfonyl azetidine derivatives, NMR provides the definitive proof of molecular topology. By understanding the causal relationship between the chiral sulfur atom of 3-methanesulfinylazetidine hydrochloride and the resulting diastereotopic splitting of the azetidine ring, researchers can confidently distinguish this high-value intermediate from its oxidation state alternatives.

Sources

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A Senior Application Scientist's Guide to Kinase Inhibitor Screening: A Comparative Analysis of Inhibition Modalities

In the landscape of modern drug discovery, protein kinases stand out as a pivotal class of therapeutic targets. Their integral role in cellular signaling pathways, and their dysregulation in diseases like cancer, has made the development of kinase inhibitors a cornerstone of pharmaceutical research. The success of any kinase inhibitor discovery program hinges on robust and insightful screening strategies. This guide provides a comparative analysis of different kinase inhibitor modalities, offering a framework for researchers to design and interpret screening experiments with greater precision.

We will move beyond a simple catalog of compounds and delve into the mechanistic nuances that differentiate classes of inhibitors. Understanding these differences is critical, as the choice of inhibitor type and screening assay can profoundly influence the outcome of a drug discovery campaign. To illustrate these concepts, we will compare the performance of three well-characterized inhibitors, each representing a distinct mechanism of action:

• Staurosporine: A potent, broad-spectrum ATP-competitive inhibitor (Type I).

• Imatinib: A more selective ATP-competitive inhibitor that targets the inactive kinase conformation (Type II).[1][2][3][4]

• Trametinib: An allosteric inhibitor that binds to a site distinct from the ATP pocket.[5][6]

Through this comparative lens, we will explore the interplay between inhibitor mechanism, assay design, and data interpretation, providing you with the technical insights to navigate the complexities of kinase inhibitor screening.

Understanding the Landscape: Kinase Inhibitor Binding Modes

Kinase inhibitors are broadly classified based on their interaction with the target kinase, particularly in relation to the ATP-binding pocket and the conformational state of the kinase.

Type I Inhibitors bind to the active conformation of the kinase within the ATP-binding pocket. They are competitive with ATP. Staurosporine is a classic example, known for its high potency but broad selectivity, as it targets the highly conserved ATP-binding site.[7][8][9][10][11]

Type II Inhibitors , such as Imatinib, also bind in the ATP pocket but uniquely stabilize the inactive "DFG-out" conformation of the kinase.[1][4] This provides an opportunity for enhanced selectivity, as the inactive conformation can exhibit more structural diversity between kinases compared to the active state.[12]

Allosteric Inhibitors , like Trametinib, represent a distinct class that does not compete with ATP. Instead, they bind to a separate pocket on the kinase, inducing a conformational change that inhibits its activity.[5][6][13] This mechanism can offer high selectivity and a different pharmacological profile compared to ATP-competitive inhibitors.

Caption: Mechanisms of different kinase inhibitor types.

Comparative Performance Analysis

The choice of inhibitor type has significant implications for potency and selectivity. The following table summarizes the key performance characteristics of our three representative inhibitors.

Inhibitor	Inhibition Type	Primary Target(s)	Binding Mode	Typical IC50 (Biochemical)	Selectivity Profile
Staurosporine	Type I (ATP-Competitive)	Pan-Kinase	Binds to the ATP pocket of the active kinase conformation.[9]	Low nM (e.g., PKC: ~3 nM, PKA: ~7 nM)[8]	Broad-spectrum, inhibits a wide range of kinases.[7][10][11]
Imatinib	Type II (ATP-Competitive)	BCR-Abl, c-KIT, PDGFR[1][3]	Binds to the ATP pocket of the inactive "DFG-out" kinase conformation.[1][4]	25-100 nM	Selective for a small number of kinases.[1][2]
Dasatinib	Type I (ATP-Competitive)	BCR-Abl, Src family kinases, c-KIT, PDGFRβ[14][15]	Binds to the active kinase conformation.[16]	Sub-nanomolar to low nM	Potent inhibitor of multiple kinases, but more selective than Staurosporine.[14][17]
Trametinib	Allosteric (Non-ATP Competitive)	MEK1, MEK2[5][6]	Binds to an allosteric site adjacent to the ATP pocket.[5][13]	Low nM (e.g., MEK1: ~0.92 nM)	Highly selective for MEK1/2.[6]

Field-Proven Insights:

• Staurosporine's broad activity makes it an excellent positive control in many kinase assays to ensure the assay is working, but its lack of selectivity renders it unsuitable as a therapeutic candidate.[7][11]

• Imatinib was a landmark in targeted therapy, demonstrating that by targeting a specific conformational state, high selectivity and therapeutic efficacy can be achieved.[4] Its success highlights the importance of understanding kinase dynamics.

• Dasatinib , while also an ATP-competitive inhibitor, achieves a different selectivity profile than Imatinib, underscoring that subtle differences in binding within the ATP pocket can have significant consequences for the spectrum of inhibited kinases.[14][15]

• Trametinib's allosteric mechanism provides a path to high selectivity when the ATP-binding pockets are highly conserved among related kinases.[5][6] This is a key strategy for targets where achieving selectivity with ATP-competitive inhibitors is challenging.

Experimental Protocols for Kinase Inhibitor Screening

The choice of assay is as critical as the choice of inhibitor. A successful screening cascade often employs both biochemical and cell-based assays to build a comprehensive understanding of a compound's activity.

Biochemical Screening: ADP-Glo™ Kinase Assay

This assay measures kinase activity by quantifying the amount of ADP produced during the kinase reaction. It is a universal assay applicable to virtually any kinase.[18][19]

Caption: Workflow for the ADP-Glo™ biochemical kinase assay.

Step-by-Step Methodology:

• Kinase Reaction Setup: In a 384-well plate, add 5 µL of a solution containing the kinase, its substrate, and ATP in kinase reaction buffer. Add the test compound (e.g., Staurosporine, Imatinib, Dasatinib, or Trametinib) at various concentrations.

• Incubation: Incubate the reaction plate at room temperature for 1 hour.

• Reaction Termination and ATP Depletion: Add 5 µL of ADP-Glo™ Reagent to each well to stop the kinase reaction and deplete any unconsumed ATP.[19][20]

• Incubation: Incubate at room temperature for 40 minutes.[20]

• ADP to ATP Conversion and Signal Generation: Add 10 µL of Kinase Detection Reagent to each well. This reagent converts the ADP generated by the kinase reaction into ATP and provides luciferase and luciferin to generate a luminescent signal proportional to the amount of ADP.[19][20]

• Incubation: Incubate at room temperature for 30-60 minutes.

• Data Acquisition: Measure the luminescence using a plate-reading luminometer. The signal intensity is inversely proportional to the kinase activity.

Cell-Based Screening: BaF3 Cell Proliferation Assay

This assay is particularly useful for assessing the cellular potency of inhibitors targeting oncogenic kinases.[21][22][23][24] It relies on the murine pro-B cell line BaF3, which is dependent on interleukin-3 (IL-3) for survival and proliferation.[22][23] When these cells are engineered to express a constitutively active oncogenic kinase, their survival becomes dependent on the activity of that kinase, rendering them IL-3 independent.[22][23]

Caption: Workflow for the BaF3 cell proliferation assay.

Step-by-Step Methodology:

• Cell Seeding: Seed BaF3 cells stably expressing the target oncogenic kinase (e.g., BCR-Abl) in a 96-well plate at a density of 5,000 cells per well in IL-3-free media.

• Compound Addition: Add the kinase inhibitor (e.g., Imatinib or Dasatinib) in a series of dilutions to the appropriate wells. Include a vehicle-only control (e.g., DMSO).

• Incubation: Incubate the plate for 48-72 hours at 37°C in a humidified incubator with 5% CO2.

• Viability Assessment: Add a cell viability reagent, such as CellTiter-Glo® Luminescent Cell Viability Assay reagent, to each well according to the manufacturer's instructions. This reagent measures ATP levels, which correlate with the number of viable cells.

• Data Acquisition: Measure luminescence using a plate-reading luminometer.

• Data Analysis: Plot the luminescence signal against the inhibitor concentration and fit the data to a dose-response curve to determine the IC50 value, which represents the concentration of inhibitor required to reduce cell proliferation by 50%.

Conclusion: A Mechanistic Approach to Screening

The journey of discovering a novel kinase inhibitor is complex and requires a deep understanding of both the target biology and the tools used for screening. As we have seen through the comparison of Staurosporine, Imatinib, Dasatinib, and Trametinib, the mechanism of inhibition is a critical determinant of a compound's performance. A broad-spectrum ATP-competitive inhibitor may be a useful tool, but selective inhibitors, whether they target a specific kinase conformation like Imatinib or an allosteric site like Trametinib, represent the pinnacle of targeted therapy.

By employing a multi-faceted screening strategy that combines robust biochemical assays for initial hit identification and physiologically relevant cell-based assays for validation, researchers can build a comprehensive data package. This approach, grounded in a solid understanding of the different inhibitor modalities, will ultimately lead to the identification of more promising and effective therapeutic candidates.

References

• Kruk, M., et al. (2025).

• Wikipedia. (2026). Imatinib. Retrieved from [Link]

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• Sino Biological. (n.d.). TR-FRET Technology: Principle, Advantages, and Applications. Retrieved from [Link]

• Píriz, N., et al. (2011).

• Patsnap Synapse. (2024). What is the mechanism of Imatinib mesylate? Retrieved from [Link]

• EUbOPEN. (2020). NanoBRET assays to assess cellular target engagement of compounds. Retrieved from [Link]

• Omura, S. (n.d.). Staurosporine: world's first indolocarbazole & anticancer drug precursor. Retrieved from [Link]

• Dr.Oracle. (2025). What is the mechanism of action of Imatinib (Gleevec)? Retrieved from [Link]

• Patsnap Synapse. (2024). What is the mechanism of Trametinib dimethyl sulfoxide? Retrieved from [Link]

• Reaction Biology. (n.d.). BaF3 Cell Proliferation Assay Services. Retrieved from [Link]

• Fry, M. J., et al. (2010). Protein kinase inhibition of clinically important staurosporine analogues. PubMed.
• Iqbal, N., & Iqbal, N. (2014). Imatinib: A Breakthrough of Targeted Therapy in Cancer. PMC.

• ICE Bioscience. (n.d.). BAF3 Cell Proliferation Assay. Retrieved from [Link]

• Schöffski, P., et al. (2020). Spectrum of activity of dasatinib against mutant KIT kinases associated with drug-sensitive and drug-resistant gastrointestinal stromal tumors. PubMed.

• IUPHAR/BPS Guide to PHARMACOLOGY. (n.d.). staurosporine | Ligand page. Retrieved from [Link]

• DCReport. (2025). Understanding TR-FRET Assays: Protocols and the Role of Plate Readers. Retrieved from [Link]

• ICE Bioscience. (n.d.). FRET and TR-FRET Assays. Retrieved from [Link]

• Asif, M. (2014). Time-Resolved Fluorescence Resonance Energy Transfer [TR-FRET] Assays for Biochemical Processes. PubMed.

• ResearchGate. (n.d.). ADP-Glo™ Assay Formats and Step-By-Step Protocol. Retrieved from [Link]

• Khan, Z. M., et al. (2020). Trametinib Promotes MEK Binding to the RAF-Family Pseudokinase KSR. AACR Journals.
• Druker, B. J., et al. (2005). The development of imatinib as a therapeutic agent for chronic myeloid leukemia. Blood.
• Khan, Z. M., et al. (2021).

• Kinase Logistics Europe. (n.d.). QS S Assist KINASE_ADP-GloTM Kit. Retrieved from [Link]

• Brave, M., et al. (2007). Dasatinib: a tyrosine kinase inhibitor for the treatment of chronic myelogenous leukemia and philadelphia chromosome-positive acute lymphoblastic leukemia. PubMed.

• Taylor & Francis. (2020). Full article: Kinase Activity-Tagged Western Blotting Assay. Retrieved from [Link]

• ResearchGate. (n.d.). Src inhibition of Dasatinib decreases cellular proliferation, survival, motility and angiogenesis. Retrieved from [Link]

• Warmuth, M., et al. (2007). Ba/F3 cells and their use in kinase drug discovery. PubMed.
• Larrow, J. F., et al. (2016). Conformation-Selective Analogues of Dasatinib Reveal Insight into Kinase Inhibitor Binding and Selectivity. ACS Chemical Biology.

• protocols.io. (2024). In vitro kinase assay. Retrieved from [Link]

• Bradshaw, J. M., et al. (2020). Quantification of ERK Kinase Activity in Biological Samples Using Differential Sensing. ACS Sensors.

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Safety & Regulatory Compliance

3-methanesulfinylazetidine hydrochloride proper disposal procedures

Standard Operating Procedure: Proper Handling and Disposal of 3-Methanesulfinylazetidine Hydrochloride

As drug development professionals and analytical chemists increasingly incorporate functionalized azetidines into novel pharmacophores, understanding the precise logistical and safety requirements for their disposal is critical. 3-methanesulfinylazetidine hydrochloride (CAS: 1872043-87-2) is a highly specialized reagent. Due to its unique structural combination of a strained four-membered nitrogen heterocycle, a sulfoxide moiety, and a hydrochloride salt formulation, its disposal cannot be treated as standard organic waste.

This guide provides the authoritative, step-by-step operational workflows required to safely manage, segregate, and destroy this compound, ensuring absolute environmental compliance and laboratory safety.

Chemical Profile & Hazard Assessment

Before executing any disposal protocol, personnel must understand the physical and chemical hazards that dictate the operational requirements. The following table summarizes the quantitative and qualitative data driving our disposal methodology:

Property / Hazard	Specification / Classification	Operational Implication
Molecular Formula	C₄H₉NOS • HCl	High heteroatom density (N, S, Cl) dictates the strict use of an alkaline scrubber during incineration.
Skin/Eye Hazard	Category 2 Irritant	Mandates the use of nitrile gloves and tight-fitting safety goggles during all handling[1].
Inhalation Hazard	STOT SE 3 (Respiratory)	Mandates handling exclusively within a Class II biological safety cabinet or certified fume hood[2].
Combustion Products	NOₓ, SOₓ, HCl, COₓ	Direct burning is prohibited; requires a specialized chemical incinerator.

Mechanistic Rationale for Disposal Methodologies

The Heteroatom Challenge: 3-methanesulfinylazetidine hydrochloride presents a unique disposal challenge due to its high density of heteroatoms within a low-molecular-weight framework. When subjected to thermal degradation, this compound does not simply combust into benign carbon dioxide and water. Instead, the azetidine nitrogen oxidizes into toxic nitrogen oxides (NOₓ), the methanesulfinyl group yields sulfur oxides (SOₓ), and the hydrochloride salt liberates highly corrosive hydrogen chloride (HCl) gas.

Self-Validating Incineration Protocol: To prevent environmental contamination and severe damage to incinerator exhaust systems, standard open-flame or low-temperature incineration is strictly prohibited. The self-validating protocol requires dissolving the solid compound in a highly combustible solvent (such as ethanol or acetone) prior to incineration.

Why? The hydrochloride salt is highly stable. Direct ignition of the solid might result in incomplete combustion, leading to the sublimation of intact toxic intermediates. Dissolving the solid in a combustible solvent ensures the mixture achieves the critical activation energy and sustained high temperatures required to fully shatter the strained 4-membered azetidine ring. Furthermore, the incineration facility must be equipped with an afterburner (to ensure complete oxidation of volatile organic intermediates) and an alkaline wet scrubber (to neutralize the acidic HCl and SOₓ gases before they reach the atmosphere)[3].

Step-by-Step Disposal Workflows

Workflow A: Routine Laboratory Waste Segregation

For unused surplus reagent or concentrated reaction mixtures, follow this strict segregation protocol:

• Segregation: Never mix 3-methanesulfinylazetidine hydrochloride with standard non-halogenated organic waste. Place liquid waste directly into a designated, clearly labeled "Halogenated / Sulfur-Containing Organic Waste" carboy.

• Solid Solubilization: If disposing of solid surplus, do not throw the powder into a solid waste bin. Instead, dissolve or mix the material with a combustible solvent (e.g., ethanol, methanol, or acetone) inside a fume hood.

• Transfer: Pour the solubilized mixture into the designated liquid hazardous waste container.

• Vendor Hand-off: Entrust the sealed waste containers to a licensed professional waste disposal service. You must explicitly note on the waste manifest that the stream contains N, S, and Cl heteroatoms to ensure the vendor routes the waste to a chemical incinerator equipped with an afterburner and scrubber[3].

Workflow B: Accidental Spill Response & Decontamination

In the event of a solid spill, the immediate instinct to wash the area with water must be suppressed. Applying water to the hydrochloride salt accelerates its dissolution, spreading the respiratory and skin irritant over a wider surface area and increasing the risk of drain contamination[2].

• Isolation: Immediately isolate the spill area. Ensure local exhaust ventilation is active, but prevent strong drafts that could aerosolize the powder.

• PPE Donning: Equip an ABEK-P2 or N95/P95 particulate respirator to protect against STOT SE 3 respiratory irritation, along with standard chemical-resistant PPE[4].

• Dry Clean-up: Execute a dry clean-up procedure. Gently sweep or shovel the powder. If using a vacuum, it must be an explosion-proof, grounded machine designed to prevent the static ignition of combustible dust[2][4].

• Containment: Transfer the recovered solid into a sealable, dry plastic bag or rigid container labeled for hazardous disposal[2].

• Aqueous Decontamination: Only after the bulk solid has been mechanically removed should you wash the spill area down with copious amounts of water to dilute and remove any microscopic corrosive residue[2].

Disposal Decision Matrix

The following logic tree illustrates the operational pathways for managing 3-methanesulfinylazetidine hydrochloride based on the state of the waste generated.

Workflow for the safe segregation and disposal of 3-methanesulfinylazetidine hydrochloride.

References

• Aldrich - 217204 - SAFETY DATA SHEET. Sigma-Aldrich / MilliporeSigma. Retrieved from: [Link]

Sources

• 1. tcichemicals.com [tcichemicals.com]
• 2. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 3. soichem.com [soichem.com]
• 4. aaronchem.com [aaronchem.com]

Personal protective equipment for handling 3-methanesulfinylazetidine hydrochloride

As a Senior Application Scientist, I approach the handling of 3-methanesulfinylazetidine hydrochloride (CAS 2375268-69-0) not merely as a compliance exercise, but as a rigorous system of chemical logic. This compound is a highly valuable, structurally strained building block frequently utilized in advanced medicinal chemistry and drug development.

However, its specific physicochemical properties—an azetidine hydrochloride salt bearing a polar sulfoxide moiety—demand strict operational discipline. The following guide provides a self-validating, step-by-step methodology for safely handling, reacting, and disposing of this material.

Physicochemical Hazard Profiling (The "Why")

To design an effective safety protocol, we must first understand the molecular behavior of the compound. Because specific toxicological data for the sulfinyl derivative is continually evolving, our safety matrix is conservatively grounded in the validated GHS hazard profile of its closest structural analog, 3-(methylsulfonyl)azetidine hydrochloride[1], combined with standard handling practices for reactive pharmaceutical intermediates[2].

• Hygroscopicity & Stability: Hydrochloride salts of secondary amines are inherently hygroscopic. Exposure to ambient humidity can lead to water absorption, which not only degrades the strained 4-membered azetidine ring over time but also transforms the powder into a sticky, unweighable mass.

• Aerosolization Risk (H335): As a crystalline or lyophilized HCl salt, the compound exists as a fine powder that easily accumulates static charge. Static repulsion during weighing can cause the powder to aerosolize, presenting a severe respiratory irritation risk[2].

• Irritation Profile (H302, H315, H319): The compound is harmful if swallowed and acts as a localized irritant. The HCl salt can react with moisture on the skin or in the mucous membranes of the eyes to cause acute irritation[1].

Personal Protective Equipment (PPE) Matrix

The selection of PPE is dictated by the need to mitigate static-driven aerosolization and localized moisture-driven irritation.

Protection Zone	Equipment Standard	Material Specification	Scientific Justification
Ocular	Safety Goggles	Polycarbonate (ANSI Z87.1), indirect venting	Protects against airborne fine powders and accidental solvent splashes during the dissolution phase.
Dermal (Hands)	Disposable Gloves	Nitrile (Min 0.11 mm thickness)	Nitrile offers excellent chemical resistance to sulfoxides and amine salts. Double-glove for bulk transfers.
Dermal (Body)	Lab Coat & Shoes	100% Cotton or Flame-Resistant, closed-toe	Prevents particulate accumulation on street clothes; mitigates direct skin irritation (H315).
Respiratory	Chemical Fume Hood	Face velocity 80–120 fpm	Primary engineering control. Eliminates the need for an N95 respirator by capturing aerosolized HCl salt dust[2].

Operational Workflow: Step-by-Step Handling Protocol

Every step in this workflow is designed to be a self-validating system. Do not proceed to the next step unless the current step's conditions are fully met.

Phase 1: Pre-Weighing & Equilibration

• Temperature Equilibration: Retrieve the sealed vial from 2–8°C storage. Crucial Step: Place the sealed vial in a desiccator and allow it to warm to ambient room temperature for at least 30 minutes.

  • Causality: Opening a cold vial causes immediate atmospheric moisture condensation on the powder, degrading the hygroscopic HCl salt and ruining batch stoichiometry.

• Containment Verification: Verify that the fume hood monitor reads a face velocity between 80 and 120 fpm. Clear the deck of any incompatible reagents (e.g., strong oxidizers).

Phase 2: Weighing & Transfer

• Static Mitigation: Place an anti-static weigh boat (or conductive weighing paper) on the analytical balance inside the fume hood. If available, use a zero-stat anti-static gun on the spatula and weigh boat.

  • Causality: HCl powders hold static charges; anti-static tools prevent the powder from repelling off the spatula and aerosolizing into your breathing zone.

• Dispensing: Carefully dispense the required mass using a clean, dry stainless steel or PTFE micro-spatula.

• Atmospheric Restoration: Immediately flush the source vial with dry Argon or Nitrogen gas before resealing. Return the vial to 2–8°C storage.

Phase 3: Reaction Setup

• In-Hood Dissolution: Do not transport the dry powder across the lab. Dissolve the weighed powder in your chosen anhydrous solvent (e.g., DCM, DMF) inside the fume hood.

• Transfer: Once in solution, the respiratory hazard is neutralized. Transfer the dissolved intermediate to your main reaction vessel using a sealed syringe or closed addition funnel.

Spill Response & Chemical Disposal Plan

In the event of an accidental release, standard dry-sweeping will exacerbate the hazard by pushing the fine powder into the air.

• Spill Protocol:

  • Isolate: Lower the fume hood sash immediately. If dropped outside the hood, evacuate the immediate 2-meter radius[3].

  • Suppress: Lightly mist the spilled powder with a compatible, low-toxicity solvent (e.g., isopropanol) to suppress dust formation. Do not dry sweep [3].

  • Absorb: Wipe up the dampened material with absorbent pads. Place all contaminated materials into a sealed, labeled solid hazardous waste container.

• Disposal Plan:

  • Categorize the unreacted compound and contaminated consumables as Halogenated Organic Waste (due to the hydrochloride salt) or Nitrogenous/Sulfur-containing Waste , strictly adhering to institutional EHS guidelines.

  • Do not pour aqueous washes containing this compound down the drain. Collect them in designated aqueous hazardous waste carboys.

Mechanistic Safety Workflow

Operational safety workflow for handling 3-methanesulfinylazetidine hydrochloride.

References

• [2] Title: Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards Source: National Academies Press (National Research Council) URL:[Link]

Sources

• 1. 1400764-60-4|3-(Methylsulfonyl)azetidine hydrochloride|BLD Pharm [bldpharm.com]
• 2. Read "Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version" at NAP.edu [nationalacademies.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]